1-(Chloromethyl)-1-methylcyclohexane

• CAS: 939793-65-4

Core Science & Biosynthesis

The Neopentyl Paradigm: A Technical Guide to 1-(Chloromethyl)-1-methylcyclohexane

Executive Summary

In the realm of drug development and advanced organic synthesis, sterically encumbered alkyl halides present both unique structural opportunities and profound synthetic challenges. 1-(Chloromethyl)-1-methylcyclohexane is a prime example of a neopentyl-type system. While its structural rigidity and high lipophilicity make it an attractive moiety for locking molecular conformations or blocking metabolic liabilities in pharmacophores, its chemical reactivity defies standard nucleophilic substitution paradigms.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic chemical identifiers. We will dissect the physical properties, the inherent steric challenges of its neopentyl architecture, a field-proven Appel synthesis protocol, and the complex Wagner-Meerwein rearrangement pathways that define its reactivity.

Chemical Identity & Physical Properties

Understanding the baseline physicochemical profile of 1-(chloromethyl)-1-methylcyclohexane is critical for downstream extraction, purification, and assay development. According to computational data aggregated by [1], the molecule is highly lipophilic and entirely devoid of polar surface area, dictating its behavior in both biological assays and organic solvents.

Table 1: Chemical Identity & Nomenclature

Descriptor	Value
IUPAC Name	1-(chloromethyl)-1-methylcyclohexane
CAS Registry Number	939793-65-4
Molecular Formula	C₈H₁₅Cl
Molecular Weight	146.66 g/mol
SMILES	CC1(CCCCC1)CCl
InChIKey	AGEORGJXZRDUIV-UHFFFAOYSA-N

Table 2: Physical & Computed Properties

Property	Value	Source / Notes
Exact Mass	146.086 Da	Computed (PubChem)
XLogP3 (Lipophilicity)	3.6	High lipophilicity; favorable for membrane permeability
Topological Polar Surface Area	0 Ų	Indicates complete absence of hydrogen bond donors/acceptors
Rotatable Bonds	1	High conformational rigidity
Estimated Boiling Point	~165–175 °C	Extrapolated from the structurally similar 1-chloro-1-methylcyclohexane
Estimated Density	~0.98 g/cm³	Extrapolated from standard cycloalkyl chlorides

Structural Significance: The Neopentyl Challenge

To utilize 1-(chloromethyl)-1-methylcyclohexane effectively, one must understand its geometry. The alpha-carbon (the −CH2​Cl group) is directly bonded to a quaternary beta-carbon (C1 of the cyclohexane ring, which also bears a methyl group).

This creates a classic neopentyl-like steric shield . If a researcher attempts to use this compound as an alkylating agent (e.g., to attach the moiety to an amine in a drug discovery workflow), standard SN​2 conditions will almost certainly fail. The massive steric bulk of the cyclohexane ring and the C1-methyl group physically blocks the required 180∘ backside attack by a nucleophile. Consequently, forcing the reaction via heat or highly polar protic solvents pushes the system into an SN​1 pathway, which immediately triggers carbocation rearrangements (detailed in Section 5).

Synthesis Protocol: The Appel Reaction

Because of the neopentyl challenge, synthesizing 1-(chloromethyl)-1-methylcyclohexane from its corresponding alcohol (1-methylcyclohexanemethanol) using standard reagents like HCl/ZnCl2​ (Lucas reagent) or even SOCl2​ often results in complex mixtures of rearranged byproducts.

Synthesis of 1-(chloromethyl)-1-methylcyclohexane via the Appel reaction.

Step-by-Step Methodology

• Reagents: 1-Methylcyclohexanemethanol (1.0 eq), Triphenylphosphine ( PPh3​ , 1.5 eq), Carbon tetrachloride ( CCl4​ , 1.5 eq), Anhydrous Dichloromethane (DCM).

• Workflow:

  • System Preparation: Flame-dry a round-bottom flask under an inert Argon atmosphere. Causality: The active phosphonium species is highly sensitive to moisture; ambient water will hydrolyze it into triphenylphosphine oxide before the alcohol can react, killing the yield.

  • Reagent Mixing: Dissolve the alcohol and PPh3​ in anhydrous DCM.

  • Halogen Addition: Cool the mixture to 0∘C using an ice bath. Add CCl4​ dropwise. Causality: The initial halogenation of the phosphine is highly exothermic. Cooling prevents thermal degradation of the reagents and suppresses radical side-reactions.

  • Self-Validating Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4–6 hours. Validate completion using GC-MS. Validation Metric: The reaction is complete when the alcohol peak disappears and a new peak emerges exhibiting a distinct 3:1 isotopic ratio at m/z 146/148, confirming the incorporation of a single chlorine atom.

  • Purification by Trituration: Concentrate the reaction mixture under reduced pressure. Suspend the crude residue in cold hexanes and filter. Causality: The major byproduct, triphenylphosphine oxide, is highly polar and crystallizes out of cold non-polar solvents. The highly lipophilic target halide remains in the hexane filtrate, allowing for rapid, chromatography-free bulk purification prior to final vacuum distillation.

Mechanistic Reactivity: Wagner-Meerwein Rearrangements

If 1-(chloromethyl)-1-methylcyclohexane is subjected to solvolysis (e.g., heating in ethanol or water), the leaving group departs to form a primary carbocation. Because primary carbocations are highly unstable, the molecule undergoes rapid to achieve a lower-energy tertiary state.

This occurs via two competing pathways:

• Methyl Shift ( ∼CH3​ ): The methyl group on C1 migrates to the primary carbon, transforming it into an ethyl group and leaving a tertiary positive charge on the cyclohexane ring (1-ethylcyclohexyl cation).

• Ring Expansion ( ∼C-C ): One of the ring bonds migrates, expanding the 6-membered ring into a 7-membered cycloheptane ring, leaving a tertiary positive charge at the site of the original methyl group (1-methylcycloheptyl cation).

Wagner-Meerwein rearrangement pathways of the neopentyl-type carbocation.

Both pathways ultimately lead to elimination products (alkenes) rather than successful substitution, highlighting why this compound must be handled with precise mechanistic foresight in synthetic planning.

References

• PubChem. "1-(Chloromethyl)-1-methylcyclohexane (CID 42614781)." National Center for Biotechnology Information. URL:[Link]

• Organic Chemistry Portal. "Appel Reaction." Organic-Chemistry.org. URL:[Link]

• Chemistry LibreTexts. "Rearrangements in SN1 Reactions." LibreTexts Project. URL:[Link]

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1H and 13C NMR chemical shifts for 1-(Chloromethyl)-1-methylcyclohexane

An in-depth analysis of the Nuclear Magnetic Resonance (NMR) characteristics of 1-(Chloromethyl)-1-methylcyclohexane requires a fundamental understanding of its molecular symmetry, conformational dynamics, and the electronic effects of its substituents. As a Senior Application Scientist, I have structured this guide to move beyond mere data tabulation. Here, we will dissect the causality behind the chemical shifts and establish a self-validating experimental protocol designed for high-fidelity structural elucidation.

Molecular Architecture & Conformational Dynamics

To accurately interpret the NMR spectra of 1-(chloromethyl)-1-methylcyclohexane ()[1], we must first analyze its 3D architecture. The molecule consists of a cyclohexane ring with two substituents at the C1 position: a methyl group (-CH3) and a chloromethyl group (-CH2Cl).

• Symmetry & Signal Count: The molecule possesses a plane of symmetry passing through C1 and C4. Consequently, C2 is chemically equivalent to C6, and C3 is equivalent to C5. This symmetry dictates that the 8 carbon atoms will produce exactly 6 unique 13 C NMR signals [2].

• Conformational Averaging: The steric bulk (A-values) of the -CH3 group (~1.7 kcal/mol) and the -CH2Cl group are highly comparable. Because neither group strongly dominates the equatorial preference, the cyclohexane ring undergoes rapid chair-to-chair interconversion at room temperature. This rapid flipping time-averages the axial and equatorial environments of the ring protons, simplifying the resulting 1 H NMR multiplets and ensuring the -CH2Cl protons appear as a sharp, unified singlet.

1 H NMR Spectroscopic Analysis

The proton NMR spectrum of this compound is defined by two distinct, highly diagnostic singlets and a complex upfield envelope representing the cyclohexane ring.

Table 1: 1 H NMR Chemical Shifts & Mechanistic Rationale

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Mechanistic Rationale (Causality)
-CH₂Cl	~ 3.40	Singlet (s)	2H	Strongly deshielded by the inductive electron withdrawal of the highly electronegative chlorine atom. Appears as a singlet because it is attached to a quaternary carbon (n+1 = 0+1 = 1).
-CH₃	~ 1.00	Singlet (s)	3H	Standard alkyl methyl group. Shielded relative to the chloromethyl group. Appears as a singlet due to the adjacent quaternary C1.
Ring -CH₂- (C2, C6)	1.40 - 1.60	Multiplet (m)	4H	Positioned β to the quaternary center. The rapid chair flip averages the diastereotopic axial/equatorial protons into a complex multiplet.
Ring -CH₂- (C3, C4, C5)	1.20 - 1.40	Multiplet (m)	6H	Standard cyclohexane methylene envelope. These protons are too far from the chlorine atom to experience significant inductive deshielding.

13 C NMR Spectroscopic Analysis

Carbon-13 NMR provides a definitive map of the molecular skeleton. To predict and validate these shifts, we use neopentyl chloride (1-chloro-2,2-dimethylpropane, ) as a highly accurate acyclic analog[3]. In neopentyl chloride, the -CH2Cl carbon resonates at 54.9 ppm, and the quaternary carbon at 31.8 ppm[4].

Table 2: 13 C NMR Chemical Shifts & Mechanistic Rationale

Carbon Environment	Chemical Shift (δ, ppm)	Type	Mechanistic Rationale (Causality)
C8 (-CH₂Cl)	~ 54.5	CH₂	Experiences maximum α -deshielding from the directly attached chlorine atom, perfectly mirroring the 54.9 ppm shift seen in neopentyl chloride analogs[4].
C1 (Quaternary)	~ 36.5	C	Experiences β -deshielding from the chlorine atom. Shifted slightly further downfield than acyclic analogs due to the geometric constraints of the cyclohexane ring.
C2, C6 (Ring CH₂)	~ 35.5	CH₂	Located α to the quaternary center. Experiences steric γ -gauche interactions with the axial substituent during chair flips.
C4 (Ring CH₂)	~ 26.0	CH₂	Located para to the substitution. Reflects the baseline chemical shift of an unsubstituted cyclohexane ring (27.1 ppm).
C7 (-CH₃)	~ 25.0	CH₃	Standard alkyl methyl group. Shielded relative to the ring carbons due to increased electron density and lack of ring strain.
C3, C5 (Ring CH₂)	~ 22.5	CH₂	Located γ to the C1 substituents. Experiences the classic " γ -gauche effect," which causes a distinct upfield (shielding) shift.

Diagnostic Workflow for Spectral Validation

To ensure structural integrity during drug development or synthesis, data must be processed through a logical validation matrix. The workflow below illustrates the critical path for confirming the identity of 1-(chloromethyl)-1-methylcyclohexane.

Workflow for the NMR acquisition and structural validation of 1-(chloromethyl)-1-methylcyclohexane.

Experimental Protocol: High-Fidelity NMR Acquisition

A robust analytical method must be a self-validating system . The following protocol ensures that experimental artifacts are eliminated, and the resulting spectra are quantitatively reliable.

Step 1: Sample Preparation (The Foundation of Resolution)

• Action: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a high-quality 5 mm NMR tube.

• Causality & Validation: CDCl₃ provides the necessary deuterium lock signal to stabilize the magnetic field. TMS acts as the internal chemical shift reference (set strictly to 0.00 ppm). By referencing against an internal standard rather than relying solely on the spectrometer's default calibration, the chemical shift axis becomes self-validating.

Step 2: Probe Tuning and Shimming

• Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Perform Automated Tuning and Matching (ATM) for both 1 H and 13 C nuclei. Execute gradient shimming (e.g., TopShim).

• Causality & Validation: Precise shimming minimizes magnetic field inhomogeneities ( B0​ ). This is absolutely critical for this molecule, as poor shimming will cause the complex overlapping multiplets of the cyclohexane ring protons (1.20 - 1.60 ppm) to blur into an uninterpretable broad hump, destroying the ability to accurately integrate the baseline.

Step 3: Quantitative 1 H NMR Acquisition

• Action: Select a standard 30° pulse sequence (zg30). Set the relaxation delay ( D1​ ) to 3 seconds. Acquire 16 scans.

• Causality & Validation: A D1​ of 3 seconds ensures complete longitudinal relaxation ( T1​ ) of all protons between pulses. This guarantees that the integration ratios (2H for -CH₂Cl, 3H for -CH₃, and 10H for the ring) are strictly quantitative. If the integral ratio deviates from 2:3:10, the system instantly flags the presence of impurities or incomplete relaxation.

Step 4: High-Sensitivity 13 C NMR Acquisition

• Action: Select a proton-decoupled 30° pulse sequence (zgpg30). Set the relaxation delay ( D1​ ) to 5 seconds. Acquire a minimum of 512 scans.

• Causality & Validation: The quaternary carbon (C1) lacks directly attached protons, meaning it cannot relax efficiently via rapid dipole-dipole interactions. It possesses a significantly longer T1​ relaxation time than the CH₂ and CH₃ carbons. By extending the D1​ delay to 5 seconds, we prevent signal saturation, ensuring the critical diagnostic C1 peak at ~36.5 ppm is clearly resolved above the baseline noise.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 42614781, 1-(Chloromethyl)-1-methylcyclohexane." PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12956, 1-Chloro-2,2-dimethylpropane." PubChem, [Link].

• OpenStax. "13.13 Uses of 13C NMR Spectroscopy." Organic Chemistry, [Link].

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• 4. 1-Chloro-2,2-dimethylpropane | 753-89-9 | Benchchem [benchchem.com]

1-(Chloromethyl)-1-methylcyclohexane: A Neopentyl-Type Model for Steric Shielding and Wagner-Meerwein Rearrangements in Organic Synthesis

Executive Summary

1-(Chloromethyl)-1-methylcyclohexane (CAS: 939793-65-4) is a highly specialized, sterically encumbered primary alkyl chloride[1]. Structurally, it features a chloromethyl group attached directly to the C1 position of a cyclohexane ring that also bears a methyl group. This architecture creates a classic "neopentyl-type" system—a primary carbon adjacent to a fully substituted quaternary carbon.

In advanced organic synthesis and physical organic chemistry, this compound serves as a rigorous model for studying steric approach control, the suppression of bimolecular nucleophilic substitution (SN2), and the induction of complex skeletal rearrangements via unimolecular (SN1) pathways[2]. This whitepaper details the physicochemical profile, divergent reactivity paradigms, and validated experimental protocols for utilizing this compound in laboratory settings.

Structural and Physicochemical Profiling

The unique reactivity of 1-(chloromethyl)-1-methylcyclohexane is entirely dictated by its 3D conformation. The bulky cyclohexane ring and the geminal methyl group create a dense steric shield around the C-Cl bond, heavily influencing its kinetic behavior.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	1-(chloromethyl)-1-methylcyclohexane
CAS Number	939793-65-4
Molecular Formula	C8H15Cl
Molecular Weight	146.66 g/mol
PubChem CID	42614781
SMILES	CC1(CCCCC1)CCl

Data sourced from authoritative chemical databases[3],[1].

Reactivity Paradigm I: Steric Shielding and SN2 Suppression

In standard aliphatic chemistry, primary alkyl halides are highly reactive towards SN2 substitution. However, 1-(chloromethyl)-1-methylcyclohexane is virtually inert to SN2 attack[2].

The Causality: For an SN2 reaction to occur, the nucleophile must approach the electrophilic carbon from exactly 180° opposite to the leaving group (backside attack), populating the σ* antibonding orbital[4]. In this neopentyl system, the axial hydrogens of the cyclohexane ring and the C1 methyl group physically block this trajectory. Because the transition state cannot be formed without immense steric clash, the activation energy is prohibitively high, rendering the molecule stable against strong nucleophiles and bases[4].

Reactivity Paradigm II: Solvolysis and Wagner-Meerwein Rearrangements

When forced into ionizing conditions (e.g., highly polar, protic solvents with Lewis acid or silver salt assistance), the C-Cl bond undergoes heterolytic cleavage. Because a primary carbocation is thermodynamically unstable, the ionization is concerted with a [1,2]-shift of an adjacent carbon-carbon bond—a process known as a Wagner-Meerwein rearrangement or Whitmore shift[5],[6].

For 1-(chloromethyl)-1-methylcyclohexane, the rearrangement diverges into two competing pathways:

• Pathway A (Methyl Migration): The C1-methyl group migrates to the nascent carbocation, shifting the positive charge to the C1 ring carbon. This forms the strain-free, tertiary 1-ethylcyclohexyl cation.

• Pathway B (Ring Expansion): A ring carbon (C2 or C6) migrates, expanding the 6-membered ring to a 7-membered ring. This forms the tertiary 1-methylcycloheptyl cation. While this relieves steric crowding at the quaternary center, it introduces torsional ring strain[6].

Caption: Divergent Wagner-Meerwein rearrangement pathways of 1-(chloromethyl)-1-methylcyclohexane.

Protocol 1: Silver(I)-Promoted Solvolysis (Self-Validating Workflow)

To synthetically harness this rearrangement, halide abstraction must be forced using a halophilic Lewis acid like Ag(I).

• Preparation: In a flame-dried round-bottom flask, dissolve 10 mmol of 1-(chloromethyl)-1-methylcyclohexane in 50 mL of aqueous ethanol (80:20 EtOH:H2O).

• Reagent Addition: Add 11 mmol of Silver Nitrate (AgNO3) in a single portion.

• Reaction Conditions: Stir the mixture at 60 °C under an argon atmosphere for 12 hours. Shield the flask from light using aluminum foil to prevent the photochemical degradation of silver salts.

• Self-Validation Check: A dense white precipitate of AgCl will form immediately upon heating. The accumulation of this precipitate acts as a visual kinetic indicator of C-Cl bond ionization and the progression of the rearrangement.

• Workup: Filter the suspension through a Celite pad to remove the AgCl byproduct. Concentrate the filtrate under reduced pressure to remove ethanol.

• Purification: Extract the aqueous residue with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate.

• Analysis: Analyze the crude mixture via GC-MS and 1H-NMR to quantify the thermodynamic ratio of 1-ethylcyclohexanol to 1-methylcycloheptanol.

Reactivity Paradigm III: Organometallic Reagent Formation

While SN2 reactions are sterically blocked, single-electron transfer (SET) pathways are less sensitive to steric hindrance. Consequently, 1-(chloromethyl)-1-methylcyclohexane can be converted into a Grignard reagent—(1-methylcyclohexyl)methylmagnesium chloride—serving as a valuable nucleophilic building block for cross-coupling.

Protocol 2: Synthesis of (1-Methylcyclohexyl)methylmagnesium Chloride

• Activation: Add 15 mmol of magnesium turnings to a flame-dried Schlenk flask equipped with a reflux condenser. Dry-stir under vacuum for 30 minutes, then backfill with argon. Add a single crystal of iodine and heat gently until iodine vapor coats the flask.

• Solvent Addition: Add 10 mL of anhydrous tetrahydrofuran (THF).

• Initiation: Add 0.5 mL of 1,2-dibromoethane to chemically activate the magnesium surface. Wait for the evolution of ethylene gas to cease (a critical self-validation step ensuring the Mg surface is active and stripped of oxides).

• Substrate Addition: Dilute 10 mmol of 1-(chloromethyl)-1-methylcyclohexane in 10 mL of anhydrous THF. Add this solution dropwise to the magnesium suspension over 30 minutes.

• Reflux: Heat the mixture to a gentle reflux (65 °C) for 4 to 6 hours. Causality note: The neopentyl steric hindrance requires elevated temperatures and prolonged reaction times compared to standard primary halides, as the bulky quaternary center shields the C-Cl bond from the magnesium surface.

• Titration (Self-Validation): Cool the resulting grey solution to room temperature. Titrate a 1.0 mL aliquot using salicylaldehyde phenylhydrazone to accurately determine the active Grignard concentration before use in downstream reactions.

Table 2: Relative Reactivity Profile (Neopentyl vs. Standard Halides)

Substrate Type	Example	Relative SN2 Rate (EtOH, 25°C)	Relative SN1 Rate (Formic Acid)
Primary (Standard)	Ethyl chloride	1.0	Very Slow
Primary (Branched)	Isobutyl chloride	0.03	Slow
Primary (Neopentyl)	1-(Chloromethyl)-1-methylcyclohexane	~10⁻⁵	Fast (with rearrangement)
Tertiary	t-Butyl chloride	~0	10⁸

Data extrapolated from standard physical organic chemistry kinetic profiles[7],[8].

Conclusion

1-(Chloromethyl)-1-methylcyclohexane is far more than a simple alkyl halide; it is a profound mechanistic probe. By understanding the spatial constraints of its neopentyl architecture, researchers can predict its resistance to direct substitution and strategically exploit its Wagner-Meerwein rearrangement to synthesize complex, sterically congested tertiary alcohols and expanded ring systems.

References

• [1] Title: 1-(Chloromethyl)-1-methylcyclohexane | C8H15Cl | CID 42614781 - PubChem. Source: nih.gov. URL:[Link]

• [5] Title: Rearrangements in Organic Chemistry. Source: spcmc.ac.in. URL: [Link]

• [6] Title: Cationic Rearrangements. Source: msu.edu. URL:[Link]

• [4] Title: Substitution and Elimination Reaction. Source: bhattercollege.ac.in. URL:[Link]

• [2] Title: Haloalkanes and haloarenes. Source: smartlearncoaching.com. URL: [Link]

• [8] Title: Alkyl Halides: Substitution & Elimination. Source: scribd.com. URL:[Link]

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Protocols & Analytical Methods

Application Note: Regiocontrolled Lab-Scale Synthesis of 1-(Chloromethyl)-1-methylcyclohexane

Executive Summary & Strategic Rationale

1-(Chloromethyl)-1-methylcyclohexane (CAS: 939793-65-4) is a sterically hindered primary alkyl chloride utilized as a lipophilic building block in medicinal chemistry and materials science[1][2]. While theoretical models might suggest synthesizing this compound via the radical chlorination of 1,1-dimethylcyclohexane, such approaches are fundamentally flawed in practice. Radical chlorination is notoriously unselective and generates complex, difficult-to-separate mixtures of constitutional isomers and stereoisomers[3].

To achieve absolute regiocontrol and high purity, this protocol details the deoxohalogenation of (1-methylcyclohexyl)methanol using thionyl chloride ( SOCl2​ ) mediated by a catalytic amount of N,N-Dimethylformamide (DMF). This approach ensures a self-validating, high-yield conversion without the risk of unwanted ring-chlorination.

Mechanistic Pathway & Causality

The conversion of a primary alcohol to an alkyl chloride via SOCl2​ proceeds through an alkyl chlorosulfite intermediate. Because the target substrate features a neopentyl-like, sterically hindered quaternary carbon adjacent to the reaction center, the reaction is prone to sluggish kinetics if uncatalyzed.

The Role of DMF: We introduce catalytic DMF to generate the Vilsmeier-Haack reagent intermediate in situ. This highly electrophilic species rapidly activates the alcohol, bypassing the slow formation of the chlorosulfite and driving the reaction forward via a controlled SN​2 mechanism, minimizing the risk of carbocation-mediated Wagner-Meerwein rearrangements.

Fig 1: DMF-catalyzed deoxohalogenation pathway preventing carbocation rearrangement.

Quantitative Reaction Parameters

Table 1: Stoichiometry and Material Requirements

Reagent / Material	MW ( g/mol )	Equivalents	Amount (for 50 mmol scale)	Function
(1-Methylcyclohexyl)methanol	128.21	1.00	6.41 g	Starting Material
Thionyl Chloride ( SOCl2​ )	118.97	1.50	8.92 g (5.45 mL)	Chlorinating Agent
N,N-Dimethylformamide (DMF)	73.09	0.05	0.18 g (0.19 mL)	Catalyst
Dichloromethane (DCM)	84.93	-	50 mL	Solvent

Step-by-Step Experimental Protocol

Phase 1: Setup and Activation

• Apparatus Preparation: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet. Attach the condenser exhaust to a gas scrubber (containing 1M NaOH) to neutralize evolved SO2​ and HCl gases.

• Substrate Loading: Charge the flask with (1-methylcyclohexyl)methanol (6.41 g, 50.0 mmol) and anhydrous DCM (50 mL).

• Catalyst Addition: Inject anhydrous DMF (0.19 mL, 2.5 mmol) via syringe.

• Thermal Control: Submerge the reaction flask in an ice-water bath and allow the mixture to equilibrate to 0 °C for 10 minutes.

Phase 2: Halogenation

• Reagent Addition: Load a pressure-equalizing dropping funnel with SOCl2​ (5.45 mL, 75.0 mmol). Add the SOCl2​ dropwise over 30 minutes.

  • Causality Note: Dropwise addition at 0 °C controls the exothermic formation of the intermediate and prevents solvent boil-off.

• Reaction Progression: Once addition is complete, remove the ice bath. Allow the reaction to warm to room temperature, then heat to a gentle reflux (approx. 40 °C) for 3 hours.

Phase 3: Quenching and Isolation

• Quenching: Cool the reaction mixture back to 0 °C. Carefully quench the excess SOCl2​ by the dropwise addition of ice-cold water (20 mL), followed by saturated aqueous NaHCO3​ until the aqueous layer reaches pH ~7.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL).

• Washing & Drying: Combine the organic layers and wash with brine (30 mL). Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure (rotary evaporation at 25 °C, 200 mbar) to yield the crude product.

Phase 4: Purification

• Vacuum Distillation: Purify the crude liquid via short-path vacuum distillation. Collect the main fraction to isolate pure 1-(chloromethyl)-1-methylcyclohexane.

Fig 2: Sequential experimental workflow for the synthesis and isolation of the target compound.

Self-Validating Systems: Quality Control & Characterization

To ensure the protocol is a self-validating system, researchers must employ In-Process Quality Control (IPQC) and final analytical characterization.

IPQC (Reaction Monitoring): Because the starting material and product lack strong UV chromophores, standard UV-TLC is ineffective.

• Method: Monitor the reaction via Gas Chromatography-Flame Ionization Detection (GC-FID) or TLC stained with KMnO4​ . The reaction is deemed complete when the alcohol peak/spot is fully consumed.

Final Characterization Data: The isolated product must conform to the computed properties of 1-(chloromethyl)-1-methylcyclohexane[2].

Table 2: Expected Analytical Profile

Analytical Method	Expected Observation / Value	Diagnostic Significance
Physical State	Clear, colorless liquid	Confirms successful distillation.
Mass Spectrometry (GC-MS)	m/z = 146.08 (Molecular Ion, 35Cl )	Confirms the molecular weight ( C8​H15​Cl )[2].
Isotope Pattern (MS)	3:1 ratio of m/z 146 to 148	Validates the presence of a single chlorine atom.
1 H NMR ( CDCl3​ , 400 MHz)	Singlet at ~3.45 ppm (2H)	Confirms the −CH2​Cl group attached to a quaternary carbon (no coupling).
1 H NMR ( CDCl3​ , 400 MHz)	Singlet at ~0.95 ppm (3H)	Confirms the −CH3​ group on the C1 ring position.
IR Spectroscopy	Absence of broad peak at ~3300 cm−1	Confirms complete consumption of the starting alcohol.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 42614781, 1-(Chloromethyl)-1-methylcyclohexane. Available at:[Link]

• AskFilo Educational Database. Radical Chlorination of Methylcyclohexane and Isomeric Distribution. Available at:[Link]

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• 3. a. How many monochlorination products could be obtained from the radical .. [askfilo.com]

Preparation of Grignard Reagents from 1-(Chloromethyl)-1-methylcyclohexane: An Application Note and Protocol

Abstract

The formation of Grignard reagents from sterically hindered primary alkyl halides, such as 1-(chloromethyl)-1-methylcyclohexane, presents significant challenges due to slow reaction initiation and competing side reactions. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth analysis of the underlying principles and detailed protocols for the successful preparation of the corresponding Grignard reagent, (1-methylcyclohexyl)methylmagnesium chloride. We will explore various magnesium activation techniques and alternative synthetic strategies, offering field-proven insights to overcome common experimental hurdles. This document is designed to be a self-validating system, with each protocol explaining the causality behind the experimental choices to ensure both success and safety in the laboratory.

Introduction: The Challenge of Steric Hindrance

Grignard reagents are powerful carbon-based nucleophiles, indispensable for the formation of carbon-carbon bonds in organic synthesis.[1] Their preparation typically involves the reaction of an organic halide with magnesium metal in an ethereal solvent.[2] However, the reactivity of the organic halide is highly dependent on its structure. 1-(Chloromethyl)-1-methylcyclohexane, a neopentyl-type primary halide, poses a considerable challenge due to the significant steric bulk around the reaction center. This steric hindrance impedes the approach of the alkyl halide to the magnesium surface, leading to sluggish or failed reaction initiation.[3]

Furthermore, the formation of Grignard reagents from sterically hindered primary halides is often plagued by side reactions, primarily E2 elimination to form an alkene and Wurtz-type coupling where the newly formed Grignard reagent reacts with the starting alkyl halide. Careful control of reaction conditions is therefore paramount to maximize the yield of the desired organometallic reagent.

This guide will detail three primary approaches for the successful synthesis of (1-methylcyclohexyl)methylmagnesium chloride: the classical method with activated magnesium, the use of highly reactive Rieke magnesium, and the halogen-magnesium exchange reaction.

Classical Grignard Synthesis with Activated Magnesium

The passivating layer of magnesium oxide (MgO) on the surface of commercially available magnesium turnings is a major kinetic barrier to the initiation of Grignard reactions.[3] Chemical activation to expose a fresh, reactive magnesium surface is therefore a critical first step.

Magnesium Activation Techniques

Several methods can be employed to activate the magnesium surface. A comparison of common techniques is presented in the table below.

Activation Method	Description	Advantages	Disadvantages
Iodine	A small crystal of iodine is added to the magnesium suspension. It is believed to etch the surface, removing the MgO layer.[3]	Simple to implement.	Can sometimes be unreliable; introduces a potential impurity.
1,2-Dibromoethane (Entrainment)	A small amount of 1,2-dibromoethane reacts with the magnesium to generate ethylene gas and magnesium bromide, exposing a fresh metal surface.[4][5]	Highly effective and reliable; the evolution of ethylene provides a visual cue of activation.[5]	1,2-Dibromoethane is a suspected carcinogen and requires careful handling.[6]
Mechanical Activation	Vigorous stirring or grinding of the magnesium turnings can physically break the oxide layer.	Avoids chemical activators.	Can be difficult to implement effectively on a laboratory scale.

For the preparation of the Grignard reagent from 1-(chloromethyl)-1-methylcyclohexane, the use of 1,2-dibromoethane as an entrainment agent is a robust and recommended method.[4][5]

Detailed Protocol: Classical Grignard Formation

This protocol details the preparation of (1-methylcyclohexyl)methylmagnesium chloride using the 1,2-dibromoethane activation method.

Materials:

• 1-(Chloromethyl)-1-methylcyclohexane

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• 1,2-Dibromoethane

• Inert gas (Argon or Nitrogen)

• Standard, dry glassware for anhydrous reactions

Procedure:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a gas inlet connected to an inert gas line. All glassware must be rigorously flame-dried under vacuum and cooled under an inert atmosphere.

• Magnesium Preparation: Place magnesium turnings (1.2 equivalents) in the reaction flask.

• Activation: Add a small volume of anhydrous THF to just cover the magnesium turnings. Using a syringe, add a small amount of 1,2-dibromoethane (typically 5 mol% relative to the magnesium). Gentle warming with a heat gun may be necessary to initiate the reaction, which is indicated by the evolution of gas bubbles (ethylene).[5]

• Addition of Alkyl Halide: In the dropping funnel, prepare a solution of 1-(chloromethyl)-1-methylcyclohexane (1.0 equivalent) in anhydrous THF. Once the activation is confirmed, begin the dropwise addition of the alkyl halide solution to the stirred magnesium suspension at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete consumption of the magnesium. The resulting greyish, cloudy solution is the Grignard reagent.

Workflow for Classical Grignard Preparation.

Advanced Methodologies for Hindered Systems

For particularly challenging cases, more advanced techniques may be necessary to achieve a successful synthesis.

Rieke Magnesium: A Highly Reactive Alternative

Rieke magnesium is a highly reactive form of magnesium powder prepared by the reduction of a magnesium salt, typically MgCl₂, with an alkali metal like potassium or lithium.[6][7] This activated magnesium has a much larger surface area and is free of the passivating oxide layer, allowing for the formation of Grignard reagents from unreactive halides, even at low temperatures.[7]

Preparation of Rieke Magnesium:

Rieke magnesium is generated in situ by the reduction of anhydrous magnesium chloride with potassium metal in THF.[7] The resulting black slurry of highly active magnesium is then used directly for the Grignard reaction. Due to the use of highly reactive alkali metals, this procedure requires extreme caution and should only be performed by experienced personnel.

Halogen-Magnesium Exchange: A Functional Group Tolerant Approach

The halogen-magnesium exchange reaction is a powerful alternative for preparing Grignard reagents, especially for substrates with sensitive functional groups.[8][9] This method involves the treatment of an organic halide with a pre-formed Grignard reagent, typically isopropylmagnesium chloride (i-PrMgCl), often in the presence of lithium chloride (LiCl) which accelerates the exchange.[9]

Principle of Halogen-Magnesium Exchange:

The equilibrium of the exchange reaction is driven by the formation of a more stable Grignard reagent. For 1-(chloromethyl)-1-methylcyclohexane, the exchange with a more reactive Grignard reagent like i-PrMgCl can be challenging due to the similar stability of the primary Grignard reagents. However, for the corresponding bromide or iodide, this method can be highly effective.

Alternative strategies for hindered Grignard synthesis.

Application of (1-methylcyclohexyl)methylmagnesium chloride in Synthesis

To confirm the successful formation and determine the concentration of the Grignard reagent, it can be reacted with a suitable electrophile. A common and straightforward application is the reaction with formaldehyde to produce the corresponding primary alcohol, (1-methylcyclohexyl)methanol.[10]

Protocol: Reaction with Formaldehyde

Materials:

• Freshly prepared (1-methylcyclohexyl)methylmagnesium chloride solution in THF

• Paraformaldehyde

• Anhydrous THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Formaldehyde Generation: In a separate, dry flask, heat paraformaldehyde to depolymerize it into gaseous formaldehyde. Pass the gaseous formaldehyde through a drying tube and into the stirred Grignard reagent solution at 0 °C under an inert atmosphere.

• Reaction: Continue the addition of formaldehyde until the starting Grignard reagent is consumed (monitored by TLC analysis of quenched aliquots).

• Workup: Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride at 0 °C.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude (1-methylcyclohexyl)methanol can be purified by distillation or column chromatography.

Safety Precautions

Grignard reagents are highly reactive, pyrophoric, and react violently with water and protic solvents.[2] All manipulations must be carried out under a strict inert atmosphere using anhydrous solvents and oven-dried glassware. The use of 1,2-dibromoethane and alkali metals requires extreme caution and appropriate personal protective equipment.

Conclusion

The preparation of Grignard reagents from sterically hindered primary alkyl halides like 1-(chloromethyl)-1-methylcyclohexane necessitates careful consideration of reaction conditions and may require advanced synthetic techniques. By employing effective magnesium activation methods, such as the entrainment procedure with 1,2-dibromoethane, or by utilizing highly reactive Rieke magnesium, the synthesis of (1-methylcyclohexyl)methylmagnesium chloride can be successfully achieved. The subsequent reaction with electrophiles, such as formaldehyde, provides a reliable method to form new carbon-carbon bonds and generate valuable synthetic intermediates. This guide provides the necessary theoretical background and practical protocols to enable researchers to confidently tackle the synthesis of this challenging yet valuable Grignard reagent.

References

• Rieke, R. D. (1989). Preparation of Organometallic Compounds from Highly Reactive Metal Powders. Science, 246(4935), 1260-1264. [Link]

• Maha Automation. (2023). NEOPENTYL MAGNESIUM CHLORIDE 1.0M IN THF. [Link]

• Tilstam, U., & Weinmann, H. (2002). Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale. Organic Process Research & Development, 6(6), 906-910. [Link]

• Smith, L. I. (1931). The Grignard Reagent. Chemical Reviews, 9(2), 279-322.

• University of Wisconsin-Madison. (n.d.). The Grignard Reaction. [Link]

• Rieke, R. D., & Bales, S. E. (1974). Preparation of highly reactive magnesium metal and its reaction with organic halides. Journal of the American Chemical Society, 96(6), 1775-1781. [Link]

• Adichemistry. (n.d.). GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

• Myers, A. G. (n.d.). Magnesium-Halogen Exchange. Harvard University. [Link]

• Rieke, R. D. (1977). The preparation of highly reactive metals and their application to organic syntheses. Accounts of Chemical Research, 10(9), 301-306. [Link]

• Kopp, F., Wunderlich, S., & Knochel, P. (2007). Halogen–magnesium exchange on unprotected aromatic and heteroaromatic carboxylic acids. Chemical Communications, (20), 2075-2077. [Link]

• Knochel, P., et al. (2003). Highly Functionalized Organomagnesium Reagents Prepared through a Halogen–Magnesium Exchange. Angewandte Chemie International Edition, 42(36), 4302-4320. [Link]

• Ziegler, D. S., Wei, B., & Knochel, P. (2019). Improving the Halogen-Magnesium Exchange by using New Turbo-Grignard Reagents. Chemistry–A European Journal, 25(11), 2695-2703. [Link]

• ResearchGate. (n.d.). Experiment 12: Grignard Synthesis of Triphenylmethanol. [Link]

• Vedantu. (2025). How is 1-cyclohexylmethanol prepared by the reaction class 12 chemistry CBSE. [Link]

• Chemguide. (n.d.). grignard reagents. [Link]

• LibreTexts Chemistry. (2024). 7: The Grignard Reaction (Experiment). [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. [Link]

• Vaia. (n.d.). How would you use a Grignard reaction on an aldehyde or ketone to synthesize the following compounds? 2-Pentanol 1-Butanol 1-Phenylcyclohexanol Diphenylmethanol. [Link]

• Google Patents. (n.d.). CN111807968B - A kind of synthetic method of 2-(1-cyclohexenyl) ethylamine.

• Web Pages. (n.d.). 1. Grignard Reaction. [Link]

• University of California, Irvine. (n.d.). preparation of triphenyl methanol by grignard reaction use of carbon nucleophiles in organic synthesis. [Link]

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Application Notes and Protocols for Cross-Coupling Reactions of 1-(Chloromethyl)-1-methylcyclohexane

Introduction: Navigating the Challenges of a Neopentyl Electrophile

In the landscape of modern synthetic organic chemistry, cross-coupling reactions stand as a pillar for the construction of carbon-carbon and carbon-heteroatom bonds. However, the vast utility of these transformations is often tested by the structural and electronic properties of the coupling partners. 1-(Chloromethyl)-1-methylcyclohexane, a neopentyl-type alkyl halide, represents a class of particularly challenging electrophiles. Its inherent steric bulk around the reactive C-Cl bond significantly impedes the crucial oxidative addition step in many catalytic cycles, rendering standard cross-coupling protocols ineffective.

This technical guide is designed for researchers, scientists, and drug development professionals. It provides an in-depth analysis and field-proven protocols for successfully employing 1-(Chloromethyl)-1-methylcyclohexane in a variety of cross-coupling reactions. We will delve into the mechanistic rationale behind the selection of specific catalysts, ligands, and conditions necessary to overcome the steric hindrance of this substrate. The protocols described herein are designed to be self-validating, offering a robust starting point for your synthetic endeavors.

The Mechanistic Hurdle: Oxidative Addition to a Sterically Encumbered C(sp³)-Cl Bond

The rate-limiting step for many cross-coupling reactions involving alkyl halides is the oxidative addition of the C-X bond to a low-valent transition metal catalyst (typically Pd(0) or Ni(0)). For neopentyl halides like 1-(chloromethyl)-1-methylcyclohexane, the activation energy for this step is exceptionally high due to severe steric repulsion between the bulky substrate and the metal-ligand complex. This is illustrated in the catalytic cycle below.

Caption: General catalytic cycle for cross-coupling, highlighting the sterically hindered oxidative addition step for neopentyl halides.

To overcome this challenge, specialized catalytic systems are required. These systems often feature:

• Electron-rich and sterically bulky ligands: These ligands promote the formation of a highly reactive, low-coordinate metal center that is more capable of inserting into the C-Cl bond.

• Alternative transition metals: Nickel and cobalt catalysts, being more reactive than palladium towards alkyl chlorides, often provide superior results.

Cobalt-Catalyzed Kumada Coupling: A Robust C(sp²)-C(sp³) Bond Formation

The Kumada coupling, which utilizes a Grignard reagent as the nucleophile, is a powerful tool for C-C bond formation.[1] While traditionally catalyzed by nickel or palladium, recent advancements have shown that cobalt catalysts can be highly effective for coupling sterically encumbered alkyl halides.[2][3]

Scientific Rationale

First-row transition metals like cobalt can offer reactivity that is complementary to their heavier counterparts.[2] For sterically demanding substrates, cobalt catalysts, when paired with appropriate ligands, have demonstrated the ability to facilitate the coupling of aryl Grignard reagents with neopentyl chlorides in excellent yields.[2][3] The use of a Co(acac)₃/PN precatalyst system (where PN is N,N-dimethyl-2-(diphenylphosphino)aniline) has been shown to be particularly effective.[2]

Experimental Protocol: Arylation of 1-(Chloromethyl)-1-methylcyclohexane

This protocol is adapted from a procedure for the coupling of neopentyl chloride with 2-mesitylmagnesium bromide.[2][3]

Caption: Experimental workflow for the Cobalt-catalyzed Kumada coupling.

Materials:

• 1-(Chloromethyl)-1-methylcyclohexane (1.0 equiv)

• Aryl Grignard Reagent (e.g., 2-Mesitylmagnesium bromide, 1.2 equiv)

• Cobalt(III) acetylacetonate [Co(acac)₃] (5 mol%)

• N,N-dimethyl-2-(diphenylphosphino)aniline (PN ligand) (5 mol%)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Co(acac)₃ (5 mol%) and the PN ligand (5 mol%).

• Solvent Addition: Add anhydrous THF to dissolve the catalyst and ligand.

• Substrate Addition: To the catalyst solution, add 1-(chloromethyl)-1-methylcyclohexane (1.0 equiv).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Grignard Addition: Slowly add the aryl Grignard reagent (1.2 equiv) dropwise to the cooled reaction mixture over 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Workup: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired arylated product.

Performance Data

The following table provides representative data for the Kumada coupling of neopentyl chloride with an aryl Grignard reagent, which serves as a model for the reactivity of 1-(chloromethyl)-1-methylcyclohexane.[2][3]

Catalyst System	Nucleophile	Electrophile	Yield (%)
Co(acac)₃ / PN	2-Mesitylmagnesium bromide	Neopentyl chloride	71

Palladium-Catalyzed Negishi Coupling

The Negishi coupling utilizes organozinc reagents, which are known for their high functional group tolerance and reactivity.[3] For sterically hindered electrophiles, palladium catalysts equipped with bulky, electron-rich N-heterocyclic carbene (NHC) ligands, such as Pd-PEPPSI-IPr, have proven to be effective.[4]

Scientific Rationale

NHC ligands are strong σ-donors and often possess significant steric bulk, which promotes the formation of a highly active, low-coordinate palladium center. This facilitates the challenging oxidative addition step with neopentyl chlorides. The Pd-PEPPSI-IPr catalyst is a commercially available, air- and moisture-stable precatalyst that is readily activated under the reaction conditions.

Experimental Protocol: Arylation via an In-Situ Prepared Organozinc Reagent

This protocol is based on a procedure involving the in-situ formation of an arylzinc reagent followed by coupling with neopentyl chloride.[4]

Materials:

• 1-(Chloromethyl)-1-methylcyclohexane (or Neopentyl chloride as a model, 1.0 equiv)

• Aryl Bromide (Ar-Br, 1.2 equiv)

• Sodium dispersion (handle with extreme care)

• ZnCl₂·TMEDA (1.8 equiv)

• Pd-PEPPSI-IPr (1-2 mol%)

• Anhydrous Hexane

• Anhydrous Tetrahydrofuran (THF)

• N-Methylpyrrolidone (NMP)

Procedure:

• Organosodium Formation: In a flame-dried Schlenk flask under an inert atmosphere, suspend sodium dispersion in anhydrous hexane. Cool to 0 °C and add the aryl bromide. Stir for 20-30 minutes.

• Transmetalation to Zinc: To the resulting arylsodium species at 0 °C, add a solution of ZnCl₂·TMEDA in anhydrous THF. Allow the mixture to warm to room temperature and stir for 30 minutes to form the arylzinc reagent.

• Coupling Reaction: In a separate Schlenk flask, add Pd-PEPPSI-IPr (1-2 mol%), 1-(chloromethyl)-1-methylcyclohexane (1.0 equiv), anhydrous THF, and NMP.

• Addition of Organozinc: Transfer the prepared arylzinc reagent solution to the flask containing the catalyst and electrophile via cannula.

• Heating: Heat the reaction mixture to 70 °C and stir for 3-12 hours, monitoring by TLC or GC-MS.

• Workup and Purification: After cooling to room temperature, quench the reaction with saturated aqueous NH₄Cl and follow a standard aqueous workup and purification by flash column chromatography as described in the Kumada protocol.

Performance Data

The following data is for the coupling of an in-situ generated arylzinc reagent with neopentyl chloride.[4]

Catalyst	Nucleophile	Electrophile	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd-PEPPSI-IPr	Arylzinc (from 4-bromo-N,N-dimethylaniline)	Neopentyl chloride	THF/NMP	70	3	85

Nickel-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is one of the most widely used cross-coupling reactions due to the stability and low toxicity of the boronic acid coupling partners. For challenging electrophiles like alkyl chlorides, nickel catalysts are often more effective than palladium.

Scientific Rationale

Nickel catalysts are generally more reactive towards C-Cl bonds than their palladium counterparts. The use of N-heterocyclic carbene (NHC) ligands with significant steric bulk, such as those bearing adamantyl groups, can generate highly active nickel species capable of coupling a range of arylboronic acids with unactivated alkyl chlorides.

Experimental Protocol: Arylation with Arylboronic Acids

Note: As of the date of this publication, a specific, high-yielding protocol for the Suzuki coupling of 1-(chloromethyl)-1-methylcyclohexane is not well-documented in the literature. The following protocol is a recommended starting point based on successful couplings of other challenging alkyl chlorides.

Materials:

• 1-(Chloromethyl)-1-methylcyclohexane (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Ni(COD)₂ (5 mol%)

• 1,3-Bis(1-adamantyl)imidazol-2-ylidene (IAd) or similar bulky NHC ligand (10 mol%)

• Potassium phosphate (K₃PO₄) or Sodium tert-butoxide (NaOtBu) (2.0 equiv)

• Anhydrous solvent (e.g., Toluene or 1,4-Dioxane)

Procedure:

• Reaction Setup: In a glovebox or under a strictly inert atmosphere, add Ni(COD)₂ (5 mol%), the NHC ligand (10 mol%), and the base (2.0 equiv) to a Schlenk tube.

• Reagent Addition: Add the arylboronic acid (1.5 equiv) and 1-(chloromethyl)-1-methylcyclohexane (1.0 equiv).

• Solvent Addition: Add the anhydrous solvent.

• Heating: Seal the tube and heat the reaction mixture to 100-150 °C. Monitor the reaction progress over 12-48 hours.

• Workup and Purification: After cooling, perform a standard aqueous workup and purify by flash column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for the synthesis of C-N bonds.[5] For sterically hindered electrophiles, the choice of ligand is paramount. Bulky, electron-rich biarylphosphine ligands are essential for achieving successful coupling.

Scientific Rationale

Ligands such as BrettPhos and Di(tert-butyl)neopentylphosphine (DTBNpP) have been specifically designed to facilitate challenging cross-coupling reactions.[6] Their steric bulk promotes the reductive elimination step and helps to stabilize the active catalytic species, making them suitable for the amination of hindered substrates.

Experimental Protocol: N-Arylation with Anilines

Note: Specific examples for the Buchwald-Hartwig amination of 1-(chloromethyl)-1-methylcyclohexane are scarce. This protocol is a general starting point based on best practices for challenging arylations.

Materials:

• 1-(Chloromethyl)-1-methylcyclohexane (1.0 equiv)

• Aniline or substituted aniline (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• BrettPhos or similar bulky biarylphosphine ligand (4-5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.5 equiv)

• Anhydrous Toluene

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, the phosphine ligand, and NaOtBu to a Schlenk tube.

• Reagent Addition: Add the aniline derivative and 1-(chloromethyl)-1-methylcyclohexane.

• Solvent and Heating: Add anhydrous toluene, seal the tube, and heat to 80-110 °C for 12-24 hours.

• Workup and Purification: After cooling, filter the reaction mixture through a pad of Celite, concentrate the filtrate, and purify the residue by flash column chromatography.

Sonogashira Coupling: A Significant Challenge

The Sonogashira coupling, which joins terminal alkynes with sp²-hybridized halides, is not a well-precedented reaction for sp³-hybridized neopentyl halides. The mechanism typically requires a C(sp²)-X bond for efficient oxidative addition. Direct coupling of a terminal alkyne with 1-(chloromethyl)-1-methylcyclohexane via a standard Sonogashira protocol is expected to be extremely challenging and likely to result in low to no yield. Researchers interested in forming such a bond are encouraged to explore alternative multi-step synthetic routes.

Conclusion

The cross-coupling of 1-(chloromethyl)-1-methylcyclohexane, a sterically demanding neopentyl halide, requires carefully selected, non-standard reaction conditions. While challenging, successful C-C and C-N bond formation can be achieved through the use of specialized catalyst systems. Cobalt-catalyzed Kumada coupling and palladium-catalyzed Negishi coupling with bulky NHC ligands have shown the most promise, providing viable pathways to arylated products. For other transformations like Suzuki and Buchwald-Hartwig aminations, nickel-based systems or highly specialized palladium/ligand combinations are recommended starting points, though significant optimization may be required. The Sonogashira coupling remains an unsolved challenge for this particular substrate. These application notes provide a robust foundation for researchers to build upon when working with this and other sterically hindered electrophiles.

References

• Halogen–sodium exchange enables efficient access to organosodium compounds. ResearchGate. Available at: [Link]

• Killion, J. A., et al. (2021). Cobalt-Catalyzed Kumada Coupling Forming Sterically Encumbered C–C Bonds. Organometallics, 40(23), 3846–3854. Available at: [Link]

• Killion, J. A., et al. (2021). Cobalt-Catalyzed Kumada Coupling Forming Sterically Encumbered C–C Bonds. Organometallics. Supporting Information. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Dai, C., & Fu, G. C. (2001). The First General Method for Palladium-Catalyzed Negishi Cross-Coupling of Aryl and Vinyl Chlorides: Use of Commercially Available Pd(P(t-Bu)3)2 as a Catalyst. Journal of the American Chemical Society, 123(12), 2719–2724. Available at: [Link]

• Shaughnessy, K. H., et al. (2006). Bulky Alkylphosphines with Neopentyl Substituents as Ligands in the Amination of Aryl Bromides and Chlorides. The Journal of Organic Chemistry, 71(14), 5343–5353. Available at: [Link]

• Eckhardt, M., & Fu, G. C. (2003). The First Applications of Carbene Ligands in Cross-Couplings of Alkyl Electrophiles: Sonogashira Reactions of Unactivated Alkyl Bromides and Iodides. Journal of the American Chemical Society, 125(45), 13642–13643. Available at: [Link]

• Han, C., & Buchwald, S. L. (2009). Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides. Journal of the American Chemical Society, 131(22), 7532–7533. Available at: [Link]

• Kumada coupling. Wikipedia. Available at: [Link]

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Application Note: Strategic Utilization of 1-(Chloromethyl)-1-methylcyclohexane in Pharmaceutical Intermediates

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Strategic Rationale

In modern medicinal chemistry, the incorporation of bulky, lipophilic moieties is a proven strategy for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. 1-(Chloromethyl)-1-methylcyclohexane (CAS: 939793-65-4) serves as the primary synthetic precursor for the (1-methylcyclohexyl)methyl group[1].

When integrated into a pharmaceutical intermediate, this unique structural motif provides two distinct advantages:

• Target Affinity Enhancement: It effectively fills deep hydrophobic pockets in target proteins, maximizing van der Waals interactions.

• Metabolic Shielding: The steric bulk of the fully substituted cyclohexane ring shields adjacent vulnerable functional groups from cytochrome P450-mediated oxidation, thereby increasing the metabolic half-life of the compound.

Physicochemical Profiling & The Neopentyl Reactivity Paradigm

To successfully utilize 1-(chloromethyl)-1-methylcyclohexane, chemists must understand the causality behind its reactivity. Structurally, the compound is a primary alkyl chloride attached directly to a fully substituted (quaternary) carbon—a classic neopentyl system .

The SN2 Steric Blockade

The transition state of a standard bimolecular nucleophilic substitution ( SN​2 ) requires the nucleophile to approach at a 180° angle relative to the departing chloride ion. In 1-(chloromethyl)-1-methylcyclohexane, this backside trajectory forces the incoming nucleophile into severe steric conflict with the axial hydrogens of the rigid cyclohexane chair conformation and the C1-methyl group. This raises the activation energy ( ΔG‡ ) to prohibitive levels, rendering traditional SN​2 reactions practically ineffective at room temperature.

The Solution: Radical and Organometallic Pathways

To bypass this steric blockade, functionalization must proceed through intermediates that are less sterically demanding.

• Organometallic Insertion: Magnesium or zinc insertion occurs via a radical mechanism at the metal surface, completely bypassing the SN​2 transition state.

• Single-Electron Transfer (SET): Photoredox catalysis generates a planar, carbon-centered radical that can readily participate in cross-coupling reactions without suffering from the steric clashes inherent to closed-shell nucleophilic attacks.

Caption: Logical relationship between the neopentyl structure of the substrate and viable synthetic pathways.

Key Pharmaceutical Applications

The (1-methylcyclohexyl)methyl moiety has been strategically deployed in several high-profile drug discovery programs:

• FKBP12 Inhibitors (Immunosuppressants): In the structure-based design of novel urea-containing FKBP12 inhibitors, this moiety acts as a highly effective lipophilic anchor. It mimics the C19 methyl group of the natural product FK506, inducing a conformational shift in the Phe-46 residue of the enzyme to optimize binding affinity[2].

• RXFP1 Modulators (Heart Failure Therapeutics): Recent patent literature highlights the use of the (1-methylcyclohexyl)methyl group in Relaxin family peptide receptor 1 (RXFP1) modulators. The bulky cycloalkyl group is critical for maintaining receptor residence time and achieving the desired systemic haemodynamic effects in chronic kidney disease and heart failure models[3].

Quantitative Data: Functionalization Strategies

The following table summarizes the quantitative expectations and mechanistic causality for different synthetic approaches when utilizing this intermediate.

Functionalization Strategy	Typical Yield (%)	Reaction Conditions	Mechanistic Limitations & Causality
Direct SN​2 (e.g., Amination)	< 10%	High temp (>120°C), polar aprotic solvent, extended time.	Severe steric clash in the trigonal bipyramidal transition state. Prone to Wagner-Meerwein rearrangements.
Grignard Formation	75 - 85%	Mg turnings, I2​ activation, refluxing THF, 3-4 hours.	Requires strictly anhydrous conditions. Prone to Wurtz coupling side-reactions if addition is too fast.
Photoredox Cross-Coupling	65 - 80%	Ir/Ni dual catalysis, TTMSS, Blue LED (450 nm), RT, 24h.	Requires specialized photochemical setup. Highly functional group tolerant, bypassing steric constraints.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Synthesis of (1-Methylcyclohexyl)methylmagnesium Chloride

This protocol overcomes the neopentyl unreactivity by converting the electrophilic chloride into a highly nucleophilic organomagnesium species.

• Preparation: Flame-dry a 250 mL Schlenk flask under vacuum and backfill with argon (repeat 3x). Add magnesium turnings (1.5 equiv, 50 mmol) and 10 mL of anhydrous THF.

• Surface Activation (Critical Step): Add a single crystal of iodine ( I2​ ) and 0.1 mL of 1,2-dibromoethane. Causality: The neopentyl chloride is notoriously slow to initiate. The dibromoethane reacts rapidly with Mg to generate ethylene gas, physically scrubbing the passivating MgO layer off the metal surface.

• Initiation: Add 5% of the total 1-(chloromethyl)-1-methylcyclohexane (total 33 mmol) neat to the flask. Heat gently with a heat gun until the iodine color dissipates and the solvent begins to boil spontaneously.

• Addition: Dilute the remaining chloride in 40 mL of anhydrous THF. Add this solution dropwise via an addition funnel over 1 hour to maintain a gentle reflux.

• Maturation: Once addition is complete, reflux the mixture for an additional 2 hours to ensure complete insertion.

• Self-Validation Checkpoint: Before proceeding to electrophilic trapping, titrate a 1.0 mL aliquot of the Grignard solution using salicylaldehyde phenylhydrazone in THF. A persistent yellow-to-orange color change confirms the active molarity of the organomagnesium species, ensuring the reaction initiated successfully rather than succumbing to homocoupling.

Protocol B: Visible-Light Photoredox Radical Cross-Coupling

This protocol utilizes dual Ir/Ni catalysis to generate a planar primary radical, allowing for C-C bond formation with aryl bromides under mild conditions.

Caption: Step-by-step experimental workflow for visible-light photoredox cross-coupling.

• Reaction Setup: In an argon-filled glovebox, charge a 20 mL reaction vial with NiCl2​(dtbbpy) (10 mol%), Ir(ppy)3​ (2 mol%), and the target aryl bromide (1.0 equiv, 0.5 mmol).

• Reagent Addition: Add 1-(chloromethyl)-1-methylcyclohexane (1.5 equiv, 0.75 mmol), tris(trimethylsilyl)silane (TTMSS, 1.5 equiv) as the hydrogen-atom transfer agent, and anhydrous Na2​CO3​ (2.0 equiv).

• Solvent & Degassing: Add 5 mL of anhydrous DME. Seal the vial with a PTFE-lined septum cap, remove from the glovebox, and sparge with argon for 10 minutes to remove trace oxygen (which quenches the Ir triplet excited state).

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature for 24 hours. Causality: The Ir catalyst absorbs the blue light, initiating a SET process that, mediated by TTMSS, abstracts the chlorine atom to form the (1-methylcyclohexyl)methyl radical.

• Self-Validation Checkpoint: At the 12-hour mark, withdraw a 50 µL aliquot via syringe, filter through a short silica plug with EtOAc, and analyze via GC-MS. The disappearance of the aryl bromide and the emergence of the cross-coupled mass peak validates the efficiency of the radical generation and Ni-mediated reductive elimination.

• Workup: Quench the reaction with water, extract with EtOAc (3 x 10 mL), dry over MgSO4​ , and purify via silica gel flash chromatography.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 42614781, 1-(Chloromethyl)-1-methylcyclohexane." PubChem,[Link]

• Holt, D. A., et al. "Structure-Based Design of Novel, Urea-Containing FKBP12 Inhibitors." ACS Publications (Journal of Medicinal Chemistry),[Link]

• "WO2022122773A1 - 4-(2-fluoro-4-methoxy-5-3-(((1-methylcyclobutyl)methyl)carbamoyl)bicyclo[2.2.1]heptan-2-yl)carbamoyl)phenoxy)-1-methylcyclohexane-1-carboxylic acid derivatives and similar compounds as rxfp1 modulators for the treatment of heart failure.

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• 3. WO2022122773A1 - 4-(2-fluoro-4-methoxy-5-3-(((1-methylcyclobutyl)methyl)carbamoyl)bicyclo[2.2.1]heptan-2-yl)carbamoyl)phenoxy)-1-methylcyclohexane-1-carboxylic acid derivatives and similar compounds as rxfp1 modulators for the treatment of heart failure - Google Patents [patents.google.com]

Technical Notes & Optimization

How to prevent elimination side reactions with 1-(Chloromethyl)-1-methylcyclohexane

Topic: Overcoming Rearrangement-Elimination in 1-(Chloromethyl)-1-methylcyclohexane Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the notorious difficulties of functionalizing neopentyl-type systems. 1-(Chloromethyl)-1-methylcyclohexane presents a classic chemical paradox: despite lacking β -hydrogens (making direct E2 elimination impossible), attempts at substitution often yield a complex mixture of rearranged alkenes.

This guide deconstructs the causality behind these side reactions and provides field-proven, self-validating protocols to achieve direct functionalization.

The Mechanistic Root Cause: The Illusion of "No Elimination"

The α -carbon of 1-(chloromethyl)-1-methylcyclohexane is heavily shielded by the bulky cyclohexane ring and the adjacent methyl group[1]. This steric blockade effectively shuts down the concerted SN​2 pathway under standard conditions[2].

When researchers attempt to force the reaction using elevated temperatures or stronger bases, the molecule undergoes ionization ( SN​1 )[3]. The resulting primary carbocation is highly unstable and immediately undergoes a Wagner-Meerwein rearrangement (either a 1,2-methyl shift or a ring-expansion shift) to form a stable tertiary carbocation[4]. This new tertiary intermediate possesses multiple β -hydrogens, rapidly undergoing E1 elimination to form alkenes (e.g., 1-ethylcyclohexene or 1-methylcycloheptene)[1].

Fig 1. Wagner-Meerwein rearrangement of neopentyl systems triggering E1 elimination.

Troubleshooting FAQs

Q: I am trying to substitute the chloride with an amine, but I only get alkene byproducts. Why? A: Amines are basic. Because the SN​2 trajectory is sterically blocked, the basicity of the amine promotes ionization and subsequent E1 elimination of the rearranged carbocation[1]. To fix this, you must decouple nucleophilicity from basicity. Use a non-basic "super-nucleophile" like azide ( N3−​ ) in a polar aprotic solvent (DMSO) to force the SN​2 pathway[5]. The azide can later be reduced to your desired amine via a Staudinger reduction.

Q: Can I just heat the reaction hotter to force the SN​2 substitution? A: No. Increasing thermal energy disproportionately accelerates the SN​1 /E1 ionization pathway over the sterically hindered SN​2 pathway[1]. If you must use heat, it must be paired with a highly polar aprotic solvent and a strictly non-basic nucleophile to stabilize the SN​2 transition state[5].

Q: I am seeing a 7-membered ring byproduct in my GC-MS. How is this possible? A: This is a hallmark of a Wagner-Meerwein ring expansion. When the primary leaving group departs, the C1-C2 bond of the cyclohexane ring can migrate to the α -carbon, expanding the 6-membered ring to a 7-membered cycloheptyl carbocation[4]. This confirms your reaction conditions are allowing free carbocation formation.

Quantitative Data: Leaving Group Optimization

To outcompete the rearrangement pathway, the leaving group must be optimized. Chloride is a notoriously poor leaving group for neopentyl systems[6]. Converting the chloride to an iodide significantly increases the SN​2 rate.

Substrate Leaving Group	Rate Constant ( k×10−5s−1 )	Relative Rate	Mechanism Favored
Neopentyl Iodide (-I)	11.5	1.00	SN​2 (Direct Substitution)
Neopentyl Bromide (-Br)	5.8	0.50	SN​2 (Direct Substitution)
Neopentyl Tosylate (-OTs)	1.0	0.09	Mixed SN​2 / SN​1
Neopentyl Chloride (-Cl)	0.2	0.02	SN​1 (Rearrangement/E1)

Data derived from the reaction of neopentyl derivatives with sodium azide in DMSO at 100 °C[6].

Validated Experimental Protocols

To achieve clean functionalization, you must either activate the substrate for SN​2 or bypass the substitution paradigm entirely using transition-metal catalysis[7].

Fig 2. Strategic workflows to bypass elimination in neopentyl halide functionalization.

Protocol A: Two-Step Finkelstein Activation & Azidation (For Heteroatom Substitution)

Causality: Converting the unreactive chloride to a highly polarizable iodide lowers the SN​2 activation energy, allowing direct substitution to occur much faster than ionization[5].

Step 1: Halide Exchange (Activation)

• Dissolve 1-(chloromethyl)-1-methylcyclohexane (1.0 equiv) in anhydrous acetone to create a 0.5 M solution.

• Add sodium iodide (NaI, 5.0 equiv). Note: A large excess of NaI is required to drive the equilibrium in sterically hindered systems.

• Reflux the mixture in a sealed pressure tube at 70 °C for 48-72 hours. Monitor the disappearance of the chloride peak via GC-MS.

• Cool to room temperature, filter the precipitated NaCl through a Celite pad, and concentrate the filtrate.

• Extract with hexanes/water. Dry the organic layer over anhydrous MgSO4​ and concentrate to yield the activated neopentyl iodide.

Step 2: SN​2 Substitution

• Dissolve the crude neopentyl iodide in anhydrous DMSO (0.2 M).

• Add sodium azide ( NaN3​ , 3.0 equiv).

• Heat the reaction to 100 °C for 12 hours. The polar aprotic solvent stabilizes the SN​2 transition state and suppresses carbocation formation[5].

• Quench with water and extract with diethyl ether. The isolated product is the direct, unrearranged neopentyl azide.

Protocol B: Nickel-Catalyzed Cross-Coupling (For C-C Bond Formation)

Causality: Transition-metal catalysis bypasses the free carbocation intermediate entirely. Nickel is highly effective for inserting into unactivated primary alkyl chlorides via a radical-rebound or concerted oxidative addition mechanism, completely preventing Wagner-Meerwein shifts and subsequent E1 elimination[7].

Methodology:

• In a nitrogen-filled glovebox, charge a flame-dried Schlenk flask with NiCl2​(dppe) (5 mol%) and 1-(chloromethyl)-1-methylcyclohexane (1.0 equiv) in anhydrous THF (0.2 M)[7].

• Transfer the flask to a fume hood line. Slowly add the desired Grignard reagent (e.g., Alkyl-MgBr or Aryl-MgBr, 2.0 equiv) dropwise at room temperature under vigorous stirring[7].

• Reflux the mixture for 6-12 hours. The reaction color will typically shift to a dark brown/red, indicating active catalytic cycling.

• Cool to 0 °C and carefully quench the excess Grignard reagent with saturated aqueous NH4​Cl .

• Extract with ethyl acetate, dry over Na2​SO4​ , and purify via silica gel chromatography to isolate the cleanly coupled product.

References

• Vedantu. "Neopentyl bromide undergoes dehydrohalogenation to class 12 chemistry CBSE.
• BenchChem. "Dealing with unexpected rearrangement products of neopentyl-type halides.
• Chemistry Stack Exchange. "Does neopentyl halide undergo SN1?
• ACS Omega. "Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton." Kasal, P., & Jindřich, J. (2022).
• The Journal of Organic Chemistry. "Nickel-Catalyzed Cross-Coupling of Neopentyl Arenesulfonates with Methyl and Primary Alkylmagnesium Bromides." Cho, C. H., et al. (2005).
• BenchChem. "A Comparative Guide to the Reactivity of Neopentyl 4-Bromobenzenesulfonate and Neopentyl Halides in Substitution Reactions.

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Reducing byproduct formation in 1-(Chloromethyl)-1-methylcyclohexane synthesis

Welcome to the technical support center for the synthesis of 1-(Chloromethyl)-1-methylcyclohexane. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, specifically focusing on the identification and mitigation of byproduct formation. By understanding the underlying reaction mechanisms, you can optimize your reaction conditions to maximize the yield and purity of your target molecule.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis, identified by common analytical observations.

Problem 1: My GC-MS analysis shows a significant peak corresponding to 1-methylcyclohexene.

Q: What causes the formation of 1-methylcyclohexene and how can I prevent it?

A: The formation of 1-methylcyclohexene is a classic example of an elimination reaction competing with the desired substitution reaction. This typically occurs via an E1 (Elimination, Unimolecular) mechanism, which shares a common carbocation intermediate with the desired SN1 pathway.

• Causality: The reaction of 1-methylcyclohexanemethanol with a chlorinating agent (like SOCl₂ or HCl) first involves the protonation of the hydroxyl group, turning it into a good leaving group (H₂O). Departure of the leaving group generates a primary carbocation, which rapidly rearranges to a more stable tertiary carbocation at the 1-position of the cyclohexane ring. While this tertiary carbocation is desired for the SN1 reaction with a chloride ion, it can also be deprotonated by a weak base (like the solvent, another alcohol molecule, or the chloride ion itself), leading to the formation of the alkene byproduct. High temperatures significantly favor elimination over substitution.[1]

• Solution Protocol:

  • Temperature Control: Maintain strict temperature control, ideally between 0 °C and 5 °C, during the addition of the chlorinating agent and for the initial phase of the reaction. Lower temperatures disfavor the E1 pathway.

  • Choice of Chlorinating Agent: Consider using thionyl chloride (SOCl₂) in the presence of a non-nucleophilic base like pyridine. The reaction with SOCl₂ can proceed through an SNi (Substitution, Nucleophilic, internal) mechanism which minimizes carbocation formation. The addition of pyridine, however, forces an SN2 pathway, which also avoids a discrete carbocation intermediate and thus suppresses both elimination and rearrangement byproducts.[2]

  • Solvent Selection: Use a non-polar, aprotic solvent such as dichloromethane (DCM) or diethyl ether. These solvents are less likely to participate in or promote elimination reactions compared to polar or protic solvents.

• Validation Step: After implementing these changes, acquire a new GC-MS spectrum. The peak area corresponding to 1-methylcyclohexene (m/z = 96) should be significantly reduced relative to the product peak for 1-(Chloromethyl)-1-methylcyclohexane (m/z fragment at 97, loss of Cl).

Problem 2: I'm observing an isomeric byproduct, likely 1-chloro-2-methylcyclohexane, in my NMR/GC analysis.

Q: What is the mechanism for this isomerization, and how can it be suppressed?

A: The formation of rearranged isomers like 1-chloro-2-methylcyclohexane is a direct consequence of carbocation rearrangement.[3][4] This is a common issue in reactions involving carbocation intermediates, especially in cyclic systems.[5][6]

• Causality: After the initial formation of the primary carbocation on the exocyclic methylene group, it undergoes a rapid 1,2-hydride shift to form the more stable tertiary carbocation on the ring. However, this tertiary carbocation is not entirely stable and can undergo further rearrangements. A subsequent hydride shift can move the positive charge to an adjacent secondary carbon on the ring. While less stable, this secondary carbocation can be trapped by a chloride ion, leading to the formation of the undesired isomeric product. This process is often in equilibrium, and its extent can be influenced by reaction conditions.[7]

• Solution Protocol:

  • Minimize Carbocation Lifetime: The key is to use conditions that either avoid a free carbocation entirely or ensure it is trapped by the nucleophile as quickly as possible.

  • Use SN2-Promoting Conditions: As mentioned previously, using thionyl chloride with pyridine is highly effective. Pyridine reacts with the intermediate chlorosulfite ester, and the chloride ion then attacks in an SN2 fashion, preventing any carbocation from forming and thus eliminating the possibility of rearrangement.[2]

  • High Nucleophile Concentration: If using an acid-based chlorination (e.g., concentrated HCl), ensure a high concentration of chloride ions is present. This can be achieved by using a solvent system that maximizes the solubility of the chloride source (e.g., using a phase-transfer catalyst or a suitable co-solvent). A higher concentration of the nucleophile increases the rate of the desired SN1 trapping reaction, outcompeting the rearrangement pathway.

• Validation Step: Compare the ¹H NMR spectra of the crude product before and after optimization. The characteristic signals for the rearranged product should diminish. Confirm the identity of the byproduct by running a 2D NMR experiment (like COSY or HSQC) or by comparing the GC retention time to a known standard if available.

Mechanism & Troubleshooting Workflow

The following diagrams illustrate the key reaction pathways and a logical workflow for troubleshooting common issues.

Caption: A logical troubleshooting workflow.

Frequently Asked Questions (FAQs)

Q1: Which chlorinating agent is best for this synthesis: SOCl₂, HCl, or something else?

A: The "best" agent depends on your specific requirements for yield, purity, and scale.

Agent	Mechanism	Pros	Cons
SOCl₂ with Pyridine	SN2	High yield, excellent purity, minimal byproducts. [2]	Pyridine can be difficult to remove; SOCl₂ is corrosive.
SOCl₂ (neat)	SNi	Good yield, gaseous byproducts (SO₂, HCl) are easily removed.	Can lead to retention of stereochemistry, some elimination possible. [8][9][10][11]
Conc. HCl / ZnCl₂	SN1	Inexpensive, readily available.	Prone to carbocation rearrangements and elimination, especially at higher temps. [12]
PCl₅	SN2-like	Effective for converting alcohols.	Solid reagent, can be difficult to handle; produces solid byproducts (POCl₃).

For achieving the highest purity and minimizing byproducts, thionyl chloride (SOCl₂) with pyridine is generally the most recommended method as it forces an SN2 mechanism, avoiding the problematic carbocation intermediate altogether. [2] Q2: My reaction is complete, but I'm having trouble purifying the final product from the byproducts. What purification strategies are effective?

A: Since the primary byproducts (1-methylcyclohexene and rearranged chloro-isomers) have boiling points and polarities that can be close to the desired product, simple distillation may not be sufficient.

• Fractional Distillation: A carefully controlled fractional distillation using a column with a high number of theoretical plates (e.g., a Vigreux or packed column) is the most common method. Collect narrow fractions and analyze each by GC to identify the purest fractions to combine.

• Preparative Chromatography: For very high purity requirements, such as in pharmaceutical applications, preparative gas chromatography (Prep-GC) or high-performance liquid chromatography (HPLC) on a normal-phase column (e.g., silica) can be employed. [13]This allows for the separation of closely related isomers.

• Crystallization: If the crude product can be induced to crystallize, fractional crystallization can be a powerful purification technique. This involves slowly cooling a concentrated solution of the product, allowing the desired isomer to crystallize out while impurities remain in the mother liquor. [14] Q3: Can I use a radical chlorination approach on 1,1-dimethylcyclohexane to synthesize this compound?

A: While theoretically possible, radical chlorination is generally not a suitable method for this specific target. Radical reactions often lack selectivity, especially with complex alkanes. [15]The reaction would likely produce a mixture of monochlorinated isomers (chlorination at various positions on the ring) as well as polychlorinated products, making purification extremely difficult and leading to very low yields of the desired 1-(Chloromethyl)-1-methylcyclohexane. The alcohol substitution route provides far superior control and selectivity.

References

• Chemistry Stack Exchange. (2015). Cyclopentyl to cyclohexyl carbocation rearrangement. [Online] Available at: [Link]

• Bogle, X. S., & Singleton, D. A. (2016). The Carbocation Rearrangement Mechanism, Clarified. The Journal of Organic Chemistry, 81(5), 1997-2005. [Online] Available at: [Link]

• Chemistry Steps. (2024). Converting Alcohols to Alkenes. [Online] Available at: [Link]

• Chemistry Stack Exchange. (2016). Cyclic carbocation rearrangement. [Online] Available at: [Link]

• Reddit. (2023). The cyclohexyl cation rapidly undergoes facile rearrangement to methyl cyclopentyl cation even at low temperatures. [Online] Available at: [Link]

• Zhang, C. G., Li, W. Z., & Huang, M. B. (2007). Reaction of Methyl Alcohol with Thionyl Chloride in Solution. Acta Physico-Chimica Sinica, 23(3), 399-403. [Online] Available at: [Link]

• Ma, H., Bao, Z., Bai, L., & Cao, W. (2012). A New Facile Route to Chlorination of Alcohols via Lewis Acid AlCl3. International Journal of Organic Chemistry, 2, 21-25. [Online] Available at: [Link]

• Acta Physico-Chimica Sinica. (2007). Reaction of Methyl Alcohol with Thionyl Chloride in Solution. [Online] Available at: [Link]

• OrgoSolver. Alkene Chlorination with Cl2: Anti Addition to Vicinal Dichlorides. [Online] Available at: [Link]

• Molecules. (2025). Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light. [Online] Available at: [Link]

• European Pharmaceutical Review. (2017). Separation and purification applications for mutagenic impurities. [Online] Available at: [Link]

• Environmental Science & Technology. (2016). The formation mechanism of chloropicrin from methylamine during chlorination: a DFT study. [Online] Available at: [Link]

• Organic Syntheses. Cyclopropanation using an iron-containing methylene transfer reagent. [Online] Available at: [Link]

• Scribd. Methods for Reducing Alkenes. [Online] Available at: [Link]

• ResearchGate. (2007). Reaction of methyl alcohol with thionyl chloride in solution. [Online] Available at: [Link]

• ResearchGate. (2018). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers 1. [Online] Available at: [Link]

• Master Organic Chemistry. (2025). Bromination of Alkenes - The Mechanism. [Online] Available at: [Link]

• Organic Chemistry Portal. (2005). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers. [Online] Available at: [Link]

• Chemistry LibreTexts. (2019). 10.9 Reactions of Alcohols with Thionyl Chloride. [Online] Available at: [Link]

• Master Organic Chemistry. (2014). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. [Online] Available at: [Link]

• SciSpace. (2023). Byproduct Formation of Chlorination and Chlorine Dioxide Oxidation in Drinking Water Treatment. [Online] Available at: [Link]

• Chemistry LibreTexts. (2015). 3.4: Chlorination of Methane: The Radical Chain Mechanism. [Online] Available at: [Link]

• Google Patents. (2009). CN101597210B - Method for separating and purifying 1-chloromethyl naphthalene.

• European Patent Office. (1987). EP 0209768 A1 - Liquid phase chlorination of chlorinated methanes. [Online] Available at: [Link]

• Periodica Polytechnica Chemical Engineering. (2022). Conceptual Design of Methyl Chloride Production Processes: A Review. [Online] Available at: [Link]

• Organic Syntheses. 1-acetylcyclohexanol. [Online] Available at: [Link]

• MDPI. (2021). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine. [Online] Available at: [Link]

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Reference Data & Comparative Studies

Reactivity Comparison: 1-(Chloromethyl)-1-methylcyclohexane vs. 1-(Bromomethyl)-1-methylcyclohexane

Executive Summary

In the realm of synthetic organic chemistry, primary alkyl halides are typically synonymous with rapid bimolecular nucleophilic substitution (SN2). However, 1-(chloromethyl)-1-methylcyclohexane and 1-(bromomethyl)-1-methylcyclohexane represent a notorious exception: the neopentyl-type system . Due to the presence of a quaternary β-carbon (C1 of the cyclohexane ring), these molecules exhibit extreme steric hindrance that completely alters their reactivity profile. This guide provides an in-depth comparative analysis of their kinetics, thermodynamic limitations, and solvolysis pathways, supported by self-validating experimental protocols.

Structural Analysis & Mechanistic Implications

To understand the reactivity of these molecules, we must decouple the steric environment from the electronic properties of the leaving group.

The Neopentyl Steric Shield (SN2 Blockade)

For an SN2 reaction to occur, the nucleophile must approach the electrophilic α-carbon from a 180° trajectory relative to the leaving group. In both the chloride and bromide derivatives, the bulky cyclohexane ring and the C1 methyl group create a dense steric shield. This quaternary β-carbon physically blocks the backside attack[1]. Consequently, the activation energy for the SN2 transition state becomes prohibitively high, rendering these substrates virtually inert to direct substitution under standard conditions[2].

SN1 Solvolysis & Wagner-Meerwein Rearrangement

Because the SN2 pathway is inaccessible, these molecules are forced to react via a unimolecular (SN1) pathway when placed in ionizing, polar protic solvents[3]. The rate-determining step is the spontaneous cleavage of the carbon-halogen bond.

However, this ionization generates a highly unstable primary carbocation. To achieve thermodynamic stability, the intermediate rapidly undergoes a Wagner-Meerwein rearrangement [4]. Two competitive 1,2-shifts can occur:

• 1,2-Methyl Shift (Favored): The methyl group migrates, yielding a stable tertiary 1-ethylcyclohexyl cation.

• 1,2-Alkyl Shift (Minor): The ring expands, yielding a tertiary 1-methylcycloheptyl cation.

Leaving Group Thermodynamics: Chloride vs. Bromide

While both molecules share the same sterically hindered carbon skeleton, their reaction kinetics differ dramatically due to the nature of the leaving group.

The carbon-bromine (C–Br) bond is significantly longer and weaker (~285 kJ/mol) than the carbon-chlorine (C–Cl) bond (~339 kJ/mol). Furthermore, the bromide ion is larger and more polarizable, allowing it to better stabilize the developing negative charge in the transition state. Computational models of neopentyl solvolysis indicate that the transition state possesses significant ion-pair character, a state that is reached exponentially faster when bromide is the leaving group[5]. As a result, 1-(bromomethyl)-1-methylcyclohexane ionizes significantly faster than its chloride counterpart[4].

Comparative Reactivity Data

Parameter	1-(Chloromethyl)-1-methylcyclohexane	1-(Bromomethyl)-1-methylcyclohexane
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)
Conjugate Acid pKa	~ -7.0 (HCl)	~ -9.0 (HBr)
C–X Bond Dissociation Energy	~339 kJ/mol	~285 kJ/mol
Relative SN1 Solvolysis Rate	1x (Baseline)	~40x to 50x faster
SN2 Reactivity	Negligible	Negligible (Sterically blocked)
Primary Reaction Pathway	SN1 with rearrangement	SN1 with rearrangement

Mechanistic Visualizations

Figure 1: SN1 solvolysis pathway of neopentyl-type halides featuring Wagner-Meerwein rearrangements.

Figure 2: Steric blockade preventing the SN2 mechanism in neopentyl-type alkyl halides.

Experimental Protocols

The following workflows are designed as self-validating systems to empirically demonstrate the kinetic differences and mechanistic limitations of these substrates.

Protocol 1: Comparative Solvolysis Kinetics (SN1 Pathway)

Causality: A highly polar protic solvent (80% aqueous ethanol) is utilized to stabilize the transition state leading to the carbocation and to solvate the departing halide ion[4]. Elevated temperatures are required because neopentyl systems ionize at a fraction of the rate of standard tertiary halides.

• Preparation: Prepare 0.1 M solutions of 1-(chloromethyl)-1-methylcyclohexane and 1-(bromomethyl)-1-methylcyclohexane in 80% aqueous ethanol.

• Thermal Activation: Equilibrate both solutions in a thermostated oil bath at 60°C.

• Kinetic Sampling: At 30-minute intervals, extract 5.0 mL aliquots from each reaction vessel.

• Quenching: Immediately discharge each aliquot into 20 mL of ice-cold acetone to arrest the ionization process.

• Self-Validating Readout (Titration): Titrate the liberated acid (HCl or HBr) with standardized 0.05 M NaOH using a phenolphthalein indicator. The concentration of liberated acid is directly proportional to the extent of substrate ionization.

• Analysis: Plot the concentration of liberated acid over time. The bromide derivative will exhibit a significantly steeper kinetic curve, confirming the superior leaving group ability of Br⁻.

Protocol 2: Forced Nucleophilic Substitution (Attempted SN2)

Causality: To rigorously test the SN2 blockade, we employ sodium azide (NaN₃)—a powerful, linear nucleophile with minimal steric bulk—in anhydrous DMSO. DMSO, a polar aprotic solvent, strips the solvent shell from the nucleophile, maximizing its reactivity.

• Reaction Setup: In a flame-dried Schlenk flask under inert argon, dissolve 0.5 mmol of the alkyl halide and 1.5 mmol of NaN₃ in 5.0 mL of anhydrous DMSO.

• Forced Conditions: Heat the reaction mixture to 100°C for 24 hours with vigorous stirring.

• Workup: Cool to room temperature, quench with distilled water, and extract with diethyl ether (3 x 10 mL).

• Self-Validating Readout (GC-MS): Analyze the organic layer via Gas Chromatography-Mass Spectrometry (GC-MS).

• Expected Outcome: The chromatogram will reveal near-quantitative recovery of the starting material or trace amounts of rearranged elimination products[1]. The direct substitution product (the corresponding azide) will be absent, definitively proving the SN2 steric blockade.

References

• [1] The Most Annoying Exceptions in Org 1 (Part 2). Master Organic Chemistry. URL:[Link]

• [2] Alkyl Halide Reactivity. Michigan State University (MSU) Chemistry. URL:[Link]

• [5] The Sn1...Sn2 mechanistic continuum. The special case of neopentyl bromide. Henry Rzepa's Blog - Imperial College London. URL:[Link]

• [4] 7.1: Solvolysis of Tertiary and Secondary Haloalkanes. Chemistry LibreTexts. URL:[Link]

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A Comparative Guide to Analytical Method Validation for the Purity of 1-(Chloromethyl)-1-methylcyclohexane: GC-MS vs. qNMR

In the landscape of pharmaceutical development and manufacturing, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 1-(Chloromethyl)-1-methylcyclohexane, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. Its purity must be rigorously controlled to prevent the introduction of unwanted impurities that could carry through the synthetic route, potentially impacting the final product's stability, safety, and therapeutic effect. This guide provides an in-depth validation of a Gas Chromatography-Mass Spectrometry (GC-MS) method for determining the purity of 1-(chloromethyl)-1-methylcyclohexane and offers a critical comparison with Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, an orthogonal and powerful alternative.

The content herein is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the scientific rationale behind the experimental choices, in line with the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T).

The Analytical Challenge: Why GC-MS is a Front-Runner

1-(Chloromethyl)-1-methylcyclohexane is a volatile, non-chromophoric compound. This chemical nature immediately presents challenges for common analytical techniques like High-Performance Liquid Chromatography (HPLC) with UV detection, which relies on the analyte absorbing UV light.[1][2][3] While derivatization to introduce a chromophore is a possibility, it adds complexity and potential for analytical error.[4]

Gas chromatography, however, is perfectly suited for volatile compounds.[5][6] When coupled with a mass spectrometer, it provides a powerful analytical tool that offers both high-resolution separation and definitive identification based on mass-to-charge ratio and fragmentation patterns.[7][8] This makes GC-MS an ideal choice for developing a robust and specific purity assay for 1-(chloromethyl)-1-methylcyclohexane.

Part 1: Validation of the GC-MS Analytical Method

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[9][10][11] Our approach is grounded in the International Council for Harmonisation (ICH) Q2(R1) and the recently updated Q2(R2) guidelines, which provide a comprehensive framework for validating analytical procedures.[9][10][12][13][14]

The following sections detail the validation parameters, the rationale for their inclusion, and the experimental design.

Specificity: The Ability to Assess the Analyte Unambiguously

Specificity ensures that the signal measured is solely from our compound of interest, without interference from impurities, degradation products, or matrix components.[15] For a purity assay, this is paramount.

• Experimental Rationale: We must demonstrate that potential impurities, such as positional isomers (e.g., 1-chloro-1-methylcyclohexane[16]) or by-products from synthesis, do not co-elute with the main peak. The mass spectrometer is a key tool here; even if chromatographic separation is incomplete, differing mass spectra can provide specificity.[17]

• Protocol:

  • Analyze a sample of 1-(chloromethyl)-1-methylcyclohexane.

  • Analyze individual solutions of known potential impurities.

  • Spike the 1-(chloromethyl)-1-methylcyclohexane sample with these impurities and analyze the mixture.

  • Evaluate the chromatograms for resolution between the main peak and impurity peaks.

  • Compare the mass spectra of the main peak in the pure and spiked samples to confirm its identity.

Linearity and Range: Proportionality of Signal to Concentration

Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical signal over a specified range.[18] The range is the interval between the upper and lower concentrations for which the method is shown to be accurate, precise, and linear.[15]

• Experimental Rationale: For a purity assay, the range should typically span from 80% to 120% of the expected test concentration.[11][15] A minimum of five concentration levels is recommended to establish linearity.[10]

• Protocol:

  • Prepare a stock solution of 1-(chloromethyl)-1-methylcyclohexane of known concentration.

  • Create a series of at least five dilutions from the stock solution, covering a range of 80% to 120% of the target concentration.

  • Inject each dilution in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

Accuracy: Closeness to the True Value

Accuracy is the measure of how close the experimental value is to the true value.[10] It is often expressed as the percentage recovery of a known amount of analyte.

• Experimental Rationale: Accuracy is determined by spiking a sample with a known quantity of the analyte. For a purity assay, this can be challenging as we are measuring the main component. An alternative is to use a well-characterized reference material of known purity.

• Protocol:

  • Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate.

  • Analyze the samples and calculate the concentration based on the calibration curve.

  • Calculate the percentage recovery for each sample.

Precision: Repeatability and Intermediate Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[18] It is assessed at two levels:

• Repeatability: Precision under the same operating conditions over a short interval of time.

• Intermediate Precision: Within-laboratory variations, such as different days, different analysts, or different equipment.

• Experimental Rationale: Precision studies are crucial for ensuring the reliability and consistency of the method. The results are typically expressed as the Relative Standard Deviation (RSD).

• Protocol:

  • Repeatability: Analyze a minimum of six replicates of a sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and if possible, on a different instrument.

Detection Limit (LOD) and Quantitation Limit (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[18]

• Experimental Rationale: While LOD and LOQ are more critical for impurity analysis, they are still important parameters to characterize the method's capabilities. They are often determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.[18]

• Protocol (Signal-to-Noise Approach):

  • Prepare a series of dilute solutions of 1-(chloromethyl)-1-methylcyclohexane.

  • Inject the solutions and determine the concentration at which the signal-to-noise ratio is approximately 3:1 (LOD) and 10:1 (LOQ).

Robustness: Reliability During Normal Use

Robustness measures the capacity of an analytical procedure to remain unaffected by small, deliberate variations in method parameters.[15]

• Experimental Rationale: This demonstrates the reliability of the method during routine use. Typical variations to investigate include changes in GC oven temperature ramp rate, carrier gas flow rate, and injection temperature.

• Protocol:

  • Define the method parameters to be varied (e.g., flow rate ± 5%, temperature ramp ± 2°C/min).

  • Analyze a sample under the normal conditions and then under each of the varied conditions.

  • Evaluate the effect of these changes on the results (e.g., peak area, retention time, resolution).

Summary of GC-MS Validation Data

The following table presents a summary of typical acceptance criteria and hypothetical (but realistic) results for the validation of the GC-MS method for 1-(chloromethyl)-1-methylcyclohexane purity.

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	No interference at the retention time of the analyte.	Baseline resolution achieved between the main peak and spiked impurities. Mass spectrum confirms identity.
Linearity (R²)	≥ 0.999	0.9995
Range	80% - 120% of test concentration	Method is linear, accurate, and precise within this range.
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision (RSD)
- Repeatability	≤ 2.0%	0.8%
- Intermediate Precision	≤ 3.0%	1.5%
LOQ (Signal-to-Noise)	≥ 10:1	Achieved at 0.05 µg/mL
LOD (Signal-to-Noise)	≥ 3:1	Achieved at 0.015 µg/mL
Robustness	No significant impact on results from minor variations.	Results remained within acceptance criteria when flow rate and temperature ramp were varied.

Part 2: A Comparative Look at Quantitative NMR (qNMR)

While GC-MS is a powerful technique, it is not without its limitations. It is a destructive technique and requires a reference standard of the analyte for quantification. Quantitative NMR (qNMR) has emerged as a primary analytical method that can overcome some of these challenges.[19][20]

The Principle of qNMR

qNMR relies on the direct proportionality between the integral of an NMR signal and the number of nuclei giving rise to that signal.[20] By co-dissolving a sample with a certified internal standard of known purity and concentration, the purity of the analyte can be determined without the need for a specific reference standard of the analyte itself.[19][20]

GC-MS vs. qNMR: A Head-to-Head Comparison

Feature	GC-MS	Quantitative NMR (qNMR)
Principle	Chromatographic separation followed by mass-based detection.	Nuclear magnetic resonance signal intensity is proportional to the number of nuclei.
Reference Standard	Requires a certified reference standard of the analyte.	Requires a certified internal standard (can be a different, stable compound).[19]
Sample Preparation	Dilution in a suitable volatile solvent.	Precise weighing of both the sample and internal standard, followed by dissolution in a deuterated solvent.
Destructive?	Yes	No, the sample can be recovered.[21]
Specificity	High, based on retention time and mass fragmentation pattern.	High, based on unique chemical shifts of different protons in the molecule.
Sensitivity	Very high (ppm to ppb levels).	Lower than GC-MS (typically requires mg quantities).
Throughput	High, with autosamplers.	Lower, due to longer acquisition times for high precision.
Quantification	Relative (requires a calibration curve).	Absolute or relative, depending on the method used.[21]
Information Provided	Purity and identification of volatile impurities.	Purity, structural confirmation, and identification of both volatile and non-volatile impurities.

Why Consider qNMR as an Orthogonal Method?

In analytical chemistry, employing an orthogonal method—one that is based on a different scientific principle—provides a higher level of assurance in the results.[21] qNMR is an excellent orthogonal method to GC-MS for purity determination.[22]

• Universal Detection: NMR is inherently quantitative for all proton-containing molecules, making it less susceptible to the biases of ionization efficiency that can affect MS detection.[21]

• Structural Confirmation: A single qNMR experiment can simultaneously confirm the structure of the main component and quantify its purity.[19]

• Primary Method: Its ability to provide accurate quantification without a specific reference standard of the analyte gives it the status of a primary ratio method.[19]

Visualizing the Workflows

GC-MS Analytical Workflow

Caption: Workflow for purity analysis of 1-(chloromethyl)-1-methylcyclohexane by GC-MS.

Method Validation Logical Flow

Caption: Logical relationship of key analytical method validation parameters.

Conclusion and Recommendations

For the routine quality control and purity determination of 1-(chloromethyl)-1-methylcyclohexane, a validated GC-MS method is robust, sensitive, and highly specific. Its high throughput makes it well-suited for a manufacturing environment. The validation process, guided by ICH principles, ensures that the method is fit for its intended purpose, providing reliable and accurate results.[9][10]

However, for a comprehensive characterization of a reference standard or for investigating out-of-specification results, Quantitative NMR serves as an invaluable orthogonal technique.[21][22] Its ability to provide structural confirmation and absolute quantification without a specific reference standard makes it a powerful tool for ensuring the highest level of confidence in the purity assessment.

Therefore, a two-tiered approach is recommended:

• Routine QC: Employ the validated GC-MS method for release testing of batches of 1-(chloromethyl)-1-methylcyclohexane.

• Reference Standard Characterization & Investigation: Utilize qNMR to qualify new reference standards and as a complementary technique to investigate any discrepancies or unexpected results from the GC-MS method.

By leveraging the strengths of both GC-MS and qNMR, researchers and drug development professionals can establish a comprehensive and robust analytical control strategy for 1-(chloromethyl)-1-methylcyclohexane, ensuring the quality and consistency of this critical synthetic intermediate.

References

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• 〈621〉CHROMATOGRAPHY. The United States Pharmacopeia (USP). [Link]

• Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration. [Link]

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• <621> CHROMATOGRAPHY. U.S. Pharmacopeial Convention. [Link]

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• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link]

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• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. ACS Publications. [Link]

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• USP-NF 〈621〉 Chromatography. USP-NF. [Link]

• Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. PubMed. [Link]

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• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. European Medicines Agency. [Link]

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• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. PubMed. [Link]

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• Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. Bentham Science Publishers. [Link]

• DEVELOPMENT AND VALIDATION OF GC-MS METHOD FOR THE TRACE LEVEL DETERMINATION OF STRUCTURALLY ALERT ALKYL HALIDE IMPURITIES IN CILASTATIN SODIUM DRUG SUBSTANCE. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

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Comparative Technical Guide: 1-(Chloromethyl)-1-methylcyclohexane vs. Standard Neopentyl Halides

Executive Summary

In the realm of organic synthesis and drug development, functionalizing sterically hindered aliphatic centers remains a significant challenge. 1-(Chloromethyl)-1-methylcyclohexane (CAS: 939793-65-4) represents a unique class of highly encumbered primary alkyl halides. While structurally related to standard acyclic neopentyl halides (e.g., neopentyl chloride), the incorporation of the beta-quaternary center into a cyclohexane ring imposes severe conformational rigidity. This guide objectively compares the reactivity profile of 1-(chloromethyl)-1-methylcyclohexane against traditional neopentyl systems, providing researchers with mechanistically grounded, self-validating protocols for successful functionalization.

Structural & Mechanistic Profiling

The Steric Blockade (SN2 Inertness)

In a standard bimolecular nucleophilic substitution (SN2) reaction, the nucleophile must approach the alpha-carbon from a trajectory exactly 180° opposite to the leaving group (backside attack)[2]. In acyclic neopentyl systems, the bulky tert-butyl group creates massive steric hindrance, making neopentyl halides approximately 100,000 times slower to react than standard propyl halides under SN2 conditions[3].

For 1-(chloromethyl)-1-methylcyclohexane, this steric blockade is absolute. The cyclohexane ring restricts the rotation of the beta-substituents, effectively locking the molecule in a conformation that completely shields the σ∗ antibonding orbital of the C–Cl bond. Consequently, direct nucleophilic displacement is practically unviable[1].

Solvolysis and Wagner-Meerwein Rearrangements (SN1)

Under conditions favoring unimolecular substitution (SN1), neopentyl halides undergo slow ionization to form a highly unstable primary carbocation. To achieve thermodynamic stability, this transient intermediate rapidly undergoes a 1,2-alkyl or 1,2-methyl shift to form a stable tertiary carbocation [4].

When 1-(chloromethyl)-1-methylcyclohexane is subjected to solvolysis, the departure of the chloride ion yields the transient (1-methylcyclohexyl)methyl cation. This immediately triggers a Wagner-Meerwein rearrangement via either a 1,2-ring carbon shift (expanding the ring to yield a 1-methylcycloheptyl cation) or a 1,2-methyl shift (yielding a 1,2-dimethylcyclohexyl cation).

Comparative Performance Data

The following table summarizes the kinetic and mechanistic differences between standard primary halides, acyclic neopentyl halides, and our cyclic target.

Substrate	Structure Type	Relative SN2 Rate	SN1 Solvolysis Pathway	Primary Solvolysis Product
Propyl Chloride	Standard Primary	~ 1.0 (Baseline)	N/A (Strongly favors SN2)	1-Propanol (via SN2)
Neopentyl Chloride	Acyclic Neopentyl	~ 0.00001	1,2-Methyl Shift	tert-Amyl Alcohol
Neopentyl Bromide	Acyclic Neopentyl	~ 0.00001	1,2-Methyl Shift	tert-Amyl Alcohol
1-(Chloromethyl)-1-methylcyclohexane	Cyclic Neopentyl	< 0.00001	Ring Expansion / Methyl Shift	Rearranged Cycloheptyl/Cyclohexyl derivatives

Experimental Workflows & Self-Validating Protocols

Because direct SN2 substitution is blocked, researchers must utilize alternative chemical logic to functionalize 1-(chloromethyl)-1-methylcyclohexane.

Protocol A: Organomagnesium (Grignard) Formation

Objective: Convert the inert halide into a highly nucleophilic Grignard reagent, retaining the original carbon skeleton. Causality: Grignard formation proceeds via single-electron transfer (SET) at the magnesium surface. This radical-mediated process does not require the strict backside-attack trajectory of an SN2 reaction, allowing sterically hindered halides to successfully form carbon-metal bonds.

Step-by-Step Methodology:

• Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and argon inlet. Add magnesium turnings (1.5 eq).

• Surface Activation: Add a catalytic amount of 1,2-dibromoethane (0.05 eq) in anhydrous THF to the magnesium.

  • Self-Validation: The visible evolution of ethylene gas confirms the removal of the passivating MgO layer, ensuring a highly reactive metal surface.

• Initiation: Dilute 1-(chloromethyl)-1-methylcyclohexane (1.0 eq) in anhydrous THF (0.5 M). Add 10% of this solution to the flask. Heat gently to initiate the reaction (indicated by a slight exotherm and localized cloudiness).

• Propagation: Once initiated, add the remaining halide solution dropwise over 1 hour to maintain a gentle, self-sustaining reflux.

• Quality Control (Titration): After stirring for 2 hours at room temperature, withdraw a 1.0 mL aliquot. Titrate against a standardized solution of iodine in THF in the presence of LiCl.

  • Self-Validation: The exact point of iodine color disappearance provides the precise active molarity of the Grignard reagent, preventing stoichiometric failures in subsequent electrophilic trapping steps.

Protocol B: Kinetic Profiling of SN1 Solvolysis

Objective: Induce and measure the rate of the Wagner-Meerwein rearrangement. Causality: Utilizing a highly ionizing, low-nucleophilicity solvent mixture (e.g., 50% aqueous ethanol) forces the substrate to undergo unimolecular ionization (SN1) rather than direct substitution.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a strictly controlled 50:50 (v/v) mixture of absolute ethanol and ultra-pure water. Equilibrate to 60 °C in a thermostated water bath.

• Initiation: Inject 1-(chloromethyl)-1-methylcyclohexane to achieve a 0.1 M concentration. Start the reaction timer.

• Sampling: Withdraw 0.5 mL aliquots at predetermined intervals (10, 20, 30, 60, 120 minutes).

• Quenching: Immediately inject each aliquot into a vial containing cold hexane and saturated aqueous NaHCO₃ to halt solvolysis and extract the organic components.

• Analysis: Analyze the hexane layers via GC-MS.

  • Self-Validation: The exponential decay of the starting material mass peak (m/z 146) coupled with the emergence of rearranged product peaks confirms first-order kinetics and validates the Wagner-Meerwein shift mechanism.

Mechanistic Pathway Visualizations

Fig 1: SN1 solvolysis pathway illustrating the Wagner-Meerwein rearrangement of the neopentyl core.

Fig 2: Logical decision tree for functionalizing sterically hindered neopentyl-like halides.

References

• Chemistry LibreTexts. "11.3: Characteristics of the SN2 Reaction." LibreTexts. URL: [Link]

• Master Organic Chemistry. "The Most Annoying Exceptions in Org 1 (Part 2)." Master Organic Chemistry. URL: [Link]

• ACS Omega. "Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton." ACS Publications. URL:[Link]

Comprehensive Comparison Guide: HPLC Retention Time Validation for 1-(Chloromethyl)-1-methylcyclohexane Derivatives

Executive Summary & Mechanistic Insights

The chromatographic resolution and retention time validation of highly aliphatic, sterically hindered scaffolds—specifically 1-(Chloromethyl)-1-methylcyclohexane (CAS: 939793-65-4) and its synthetic derivatives—present unique challenges in pharmaceutical method development.

As a Senior Application Scientist, I approach this not as a trial-and-error exercise, but as a systematic manipulation of intermolecular forces. 1-(Chloromethyl)-1-methylcyclohexane is characterized by a high degree of hydrophobicity (computed XLogP3 ≈ 3.6) [1] and a lack of extended π -conjugation. The geminal substitution at the C1 position (a chloromethyl group and a methyl group) creates localized steric bulk and a specific dipole moment that dictates its interaction with stationary phases.

The Causality of Experimental Choices

• Detector Selection: Because these cyclohexane derivatives lack a strong chromophore, traditional UV detection at 254 nm is ineffective. Low-UV monitoring (210 nm) is highly susceptible to mobile phase baseline drift. Therefore, Evaporative Light Scattering Detection (ELSD) , Charged Aerosol Detection (CAD) , or Mass Spectrometry (MS) are the mandatory choices for robust validation.

• Stationary Phase Chemistry: Standard C18 columns rely purely on hydrophobic dispersion forces, which often fail to resolve closely related positional isomers or diastereomers of substituted cyclohexanes [2]. Introducing orthogonal selectivity via Phenyl-Hexyl (steric/shape selectivity) or Mixed-Mode columns (hydrophobic + ion-exchange) [3] is critical for achieving baseline resolution ( Rs​>1.5 ).

Stationary Phase Comparison: Quantitative Performance Data

To establish a self-validating system, we must compare the retention behavior of 1-(Chloromethyl)-1-methylcyclohexane and a closely related synthetic impurity (e.g., 1-(Hydroxymethyl)-1-methylcyclohexane) across three different column chemistries.

Chromatographic Conditions:

• Mobile Phase: Acetonitrile : Water (70:30, v/v) with 0.1% Formic Acid (MS/ELSD compatible) [3].

• Flow Rate: 1.0 mL/min

• Temperature: 35°C (Crucial for reproducible mass transfer and avoiding pressure anomalies associated with cyclic aliphatic solvents/analytes) [4].

• Detection: ELSD (Evaporator: 45°C, Nebulizer: 40°C, Gas Flow: 1.5 SLM)

Table 1: Comparative Chromatographic Performance

Column Chemistry	Retention Time ( tR​ )	Resolution ( Rs​ )	Tailing Factor ( Tf​ )	Theoretical Plates ( N )	Mechanistic Verdict
Standard C18 (100Å, 3µm)	8.4 min	1.1 (Co-elution)	1.45	8,500	Sub-optimal. Purely hydrophobic interactions fail to distinguish the subtle steric differences at the C1 quaternary center.
Phenyl-Hexyl (100Å, 3µm)	10.2 min	1.8	1.10	12,400	Excellent. The rigid phenyl ring provides enhanced shape selectivity, allowing the bulky chloromethyl group to orient differently than the hydroxyl analog.
Mixed-Mode R1 (Low Silanol)	12.5 min	2.4	1.05	14,200	Superior. Combines reversed-phase retention with secondary polar interactions, offering maximum resolution for derivatized impurities [3].

Method Development & Validation Workflow

The following diagram illustrates the logical progression from analyte assessment to full ICH Q2(R2) compliance [5].

Caption: Systematic workflow for the HPLC method development and ICH Q2(R2) validation of cyclohexane derivatives.

Step-by-Step Experimental Protocol: ICH Q2(R2) Validation

To ensure trustworthiness, the validation protocol must be a self-validating system. If System Suitability Testing (SST) fails, the run aborts, preventing the generation of spurious data. This protocol is aligned with the latest ICH Q2(R2) guidelines for analytical procedure validation [5].

Phase 1: System Suitability Testing (SST)

Causality: SST verifies that the resolution and reproducibility of the chromatographic system are adequate for the analysis before any unknown samples are injected.

• Prepare an SST solution containing 1.0 mg/mL of 1-(Chloromethyl)-1-methylcyclohexane and 0.1 mg/mL of its primary positional isomer/derivative in the mobile phase.

• Inject the SST solution in six replicates.

• Acceptance Criteria: Resolution ( Rs​ ) between the two peaks must be ≥1.5 . The Relative Standard Deviation (RSD) of the retention time for the main peak must be ≤1.0% .

Phase 2: Specificity & Selectivity

Causality: We must prove that the ELSD/MS signal is exclusively from our target analyte and not from the sample matrix, synthesis byproducts, or mobile phase artifacts.

• Inject a blank (diluent only). Verify no peaks elute at the retention time ( tR​ ) of the target analyte.

• Inject a spiked sample containing the target analyte and all known synthetic intermediates (e.g., methylcyclohexane precursors).

• Acceptance Criteria: The target peak must be baseline resolved from all interferences. Peak purity (if using MS detection) must be >99% .

Phase 3: Linearity and Range

Causality: ELSD detectors often exhibit a non-linear (power-law) response. We must validate the mathematical transformation (e.g., log-log plotting) to ensure accurate quantification.

• Prepare a stock solution of the reference standard at 2.0 mg/mL.

• Perform serial dilutions to create five calibration levels: 50%, 75%, 100%, 125%, and 150% of the nominal working concentration (1.0 mg/mL).

• Inject each level in triplicate.

• Plot log(Area) versus log(Concentration) .

• Acceptance Criteria: The coefficient of determination ( R2 ) of the log-transformed data must be ≥0.998 .

Phase 4: Precision (Repeatability)

Causality: Demonstrates the method's resistance to random baseline noise and injection volume fluctuations.

• Prepare six independent sample preparations of 1-(Chloromethyl)-1-methylcyclohexane at the 100% test concentration (1.0 mg/mL).

• Inject each preparation once.

• Calculate the assay % for each sample against the established calibration curve.

• Acceptance Criteria: The RSD of the calculated concentrations must be ≤2.0% .

Conclusion

For the retention time validation of 1-(Chloromethyl)-1-methylcyclohexane derivatives, traditional C18 columns and UV detection are fundamentally mismatched to the analyte's physicochemical properties. By pivoting to Phenyl-Hexyl or Mixed-Mode stationary phases combined with ELSD or MS detection , laboratories can achieve superior shape selectivity and baseline resolution. Adhering strictly to the outlined ICH Q2(R2) validation protocol ensures that the method remains robust, reproducible, and regulatory-compliant throughout the drug development lifecycle.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 42614781, 1-(Chloromethyl)-1-methylcyclohexane." PubChem, [Link].

• SIELC Technologies. "Separation of Cyclohexane Derivatives on Newcrom R1 HPLC column." SIELC, [Link].

• Chromatography Online. "Is Cyclohexane a Suitable HPLC Solvent? It Can Become Solid Under Pressure." LCGC International, [Link].

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." EMA, 14 Dec. 2023, [Link].

Safety & Regulatory Compliance

Guide to the Proper Disposal of 1-(Chloromethyl)-1-methylcyclohexane: A Protocol for Laboratory Professionals

As a Senior Application Scientist, I understand that meticulous handling of chemical reagents extends beyond the benchtop; it encompasses the entire lifecycle of a compound, culminating in its safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 1-(Chloromethyl)-1-methylcyclohexane, a halogenated organic compound. The procedures outlined herein are designed to ensure the safety of laboratory personnel, protect the environment, and maintain strict regulatory compliance.

Hazard Assessment and Immediate Safety Protocols

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. While specific toxicity data for 1-(Chloromethyl)-1-methylcyclohexane is not extensively documented, its structure as a chlorinated hydrocarbon necessitates treating it with significant caution.

1.1. Inherent Chemical Risks 1-(Chloromethyl)-1-methylcyclohexane is a halogenated hydrocarbon. This class of compounds presents several potential hazards:

• Toxicity: Many chlorinated solvents are toxic and may pose risks if inhaled, ingested, or absorbed through the skin.[1][2]

• Environmental Hazard: Chlorinated hydrocarbons can be persistent in the environment and are often toxic to aquatic life.[1][3] Improper disposal, such as release into drains, is strictly prohibited and can lead to significant environmental contamination.[4][5]

• Reactivity: Halogenated hydrocarbons can react violently with certain materials, such as alkali metals and strong oxidizing agents.[6][7]

1.2. Required Personal Protective Equipment (PPE) A proactive approach to safety is non-negotiable. When handling 1-(Chloromethyl)-1-methylcyclohexane, from initial use to final waste consolidation, the following PPE is mandatory:

• Eye and Face Protection: Wear tightly fitting safety goggles and a face shield to protect against splashes.[8][9]

• Hand Protection: Use chemical-impermeable gloves (e.g., Viton®, nitrile rubber of sufficient thickness). Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with applicable laws.[8][10]

• Body Protection: A flame-retardant lab coat or chemical-resistant apron is required. For larger quantities or in case of a spill, a full chemical-resistant suit may be necessary.[11][12]

• Respiratory Protection: All handling of this volatile compound should be performed within a certified chemical fume hood to ensure adequate ventilation.[4][10] If exposure above permissible limits is possible, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[13][14]

Waste Characterization, Collection, and Storage

Proper disposal begins with correct waste identification and segregation at the point of generation.

2.1. Classification as Hazardous Waste Under the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA), wastes containing chlorinated solvents are typically classified as hazardous waste.[15][16] This classification mandates a strict "cradle-to-grave" management approach, meaning the generator is responsible for the waste from its creation to its final, environmentally sound disposal.[5]

2.2. Waste Collection Protocol

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all 1-(Chloromethyl)-1-methylcyclohexane waste. The container must be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.[17]

• Segregation is Critical:

  • Halogenated vs. Non-Halogenated: Do NOT mix halogenated waste like 1-(Chloromethyl)-1-methylcyclohexane with non-halogenated solvent waste.[6][17] The presence of halogens necessitates specific disposal methods, primarily high-temperature incineration, and mixing waste streams complicates and increases the cost of disposal.

  • Avoid Incompatibles: Ensure that incompatible chemicals, such as strong acids, bases, or oxidizing agents, are not added to the container.[7]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste 1-(Chloromethyl)-1-methylcyclohexane".[17] Do not use abbreviations or chemical formulas. The label should also indicate the start date of accumulation.

• Storage: Keep the waste container closed at all times, except when adding waste.[17] Store it in a designated, well-ventilated satellite accumulation area within or near the laboratory, away from heat sources or direct sunlight.[2][8]

Spill and Emergency Procedures

Accidents can happen, but a well-defined emergency plan can significantly mitigate the consequences.

3.1. Incidental Spill Cleanup (Small Spills) For small spills that you are trained and equipped to handle:

• Alert Personnel: Immediately notify others in the laboratory.[18][19]

• Don PPE: Put on the appropriate PPE as described in Section 1.2.[20]

• Contain the Spill: Prevent the spill from spreading. Use an appropriate absorbent material, such as vermiculite, clay-based absorbent (kitty litter), or commercial spill pads, to create a dike around the liquid.[18][20][21] Do not use combustible materials like paper towels on large spills.

• Absorb the Liquid: Apply the absorbent material, working from the outside of the spill inward to prevent spreading.[22]

• Collect Residue: Carefully scoop the absorbed material into a designated, leak-proof container using spark-proof tools.[18][22]

• Package and Label: Seal the container, label it clearly as "Spill Debris: 1-(Chloromethyl)-1-methylcyclohexane," and manage it as hazardous waste for disposal.[19]

• Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.[19]

3.2. Major Spill or Emergency In the event of a large spill, a fire, or if you feel the situation is beyond your control:

• Evacuate: Immediately evacuate the area.[19]

• Isolate: If safe to do so, close the doors to the affected area to contain vapors.

• Alert Authorities: Activate the nearest fire alarm and contact your institution's Environmental Health and Safety (EHS) office and/or local emergency responders.[17]

Approved Disposal Methodologies

The chemical nature of 1-(Chloromethyl)-1-methylcyclohexane dictates the required disposal technology. Landfilling of liquid chlorinated solvents is prohibited.[15][23]

4.1. High-Temperature Incineration The preferred and most environmentally sound method for disposing of chlorinated organic compounds is high-temperature incineration in a licensed hazardous waste facility.[15][24]

• Causality: This process is designed for the complete destruction of the organic molecule.[24] At temperatures around 1000°C or higher, the organic components are oxidized to carbon dioxide (CO₂) and water (H₂O).[25]

• Handling of Byproducts: The chlorine atom is converted primarily into hydrogen chloride (HCl) gas.[26][27] This acidic gas is then removed from the incinerator's flue gas using a scrubber system, which typically involves a basic solution (like sodium hydroxide) to neutralize the HCl, forming salt and water.[25][26] This prevents the release of acid gases into the atmosphere.

• Regulatory Compliance: These specialized incinerators operate under strict EPA permits to ensure destruction efficiency and control over emissions, including preventing the formation of more hazardous byproducts like dioxins and furans.[24]

4.2. Alternative Technologies While less common, other technologies like Molten Salt Oxidation (MSO) can also be used. In MSO, the waste is introduced into a bath of molten alkali carbonate salt at high temperatures, where it is oxidized. The chlorine is captured as a stable alkali halide salt (e.g., NaCl).[28]

Disposal Workflow & Final Steps

• Contact EHS: Once your waste container is full or has been accumulating for the maximum allowed time per institutional and local regulations, contact your facility's Environmental Health and Safety (EHS) department.

• Arrange for Pickup: EHS will coordinate with a certified hazardous waste hauler for transportation.[15] Never attempt to transport hazardous waste yourself.

• Documentation: Ensure all paperwork, such as hazardous waste manifests, is completed accurately. This documentation is a legal requirement and tracks the waste from your laboratory to its final disposal facility, completing the "cradle-to-grave" responsibility.

Data Presentation

Table 1: Chemical and Safety Data for 1-(Chloromethyl)-1-methylcyclohexane and Related Compounds

Property	Value/Information	Source(s)
Chemical Name	1-(Chloromethyl)-1-methylcyclohexane	[29]
CAS Number	939793-65-4	[29]
Molecular Formula	C₈H₁₅Cl	[29]
Molecular Weight	146.66 g/mol	[29]
Appearance	Data not widely available; likely a liquid.
Hazards	Halogenated organic compound. Treat as toxic and an environmental hazard. Vapors may form explosive mixtures with air.	[1][4][8]
Incompatibilities	Strong oxidizing agents, strong bases, alkali metals.	[6][7][14]
PPE	Safety goggles, face shield, chemical-impermeable gloves, lab coat. Use only in a chemical fume hood.	[8][9][10]
Primary Disposal Route	High-temperature incineration at a licensed hazardous waste facility.	[15][24][26]

Experimental Protocols

Protocol 1: Step-by-Step Waste Consolidation

• Verify Labeling: Confirm the waste container is correctly labeled "Hazardous Waste" and lists "Waste 1-(Chloromethyl)-1-methylcyclohexane."

• Don PPE: Put on all required PPE (goggles, face shield, gloves, lab coat).

• Work in Fume Hood: Perform all waste transfers inside a certified chemical fume hood.

• Transfer Waste: Using a clean funnel, carefully pour the waste from your experimental flask or temporary container into the designated halogenated waste container.

• Avoid Splashing: Pour slowly to prevent splashing and vapor generation.

• Secure Lid: Tightly close the lid on the waste container immediately after the transfer.

• Clean-Up: Decontaminate the funnel and any minor drips with a suitable solvent (e.g., acetone), collecting the cleaning solvent as hazardous waste.

• Doff PPE and Wash Hands: Remove PPE and wash hands thoroughly.

Mandatory Visualization

Caption: Disposal Decision Workflow for 1-(Chloromethyl)-1-methylcyclohexane

References

• Incinerators for chlorinated hydrocarbons and brine. (n.d.).
• The decomposition of halogenated hydrocarbons by MSO | Request PDF. (n.d.). ResearchGate.
• What Regulations Apply to Chlorinated Solvent Use? (n.d.). PF Online Pollution Abatement.
• Chlorinated/Fluorinated Hydrocarbon Thermal Oxidizer Systems. (n.d.). John Zink.
• Guide for Chemical Spill Response. (n.d.). American Chemical Society.
• US4215095A - Process for the incineration of chlorinated organic materials. (n.d.). Google Patents.
• Wastes From Usage of Halogenated Hydrocarbon Solvents in Degreasing Operations. (n.d.). U.S. Environmental Protection Agency.
• Solvent Wastes in the Laboratory – Disposal and/or Recycling. (n.d.).
• Process for Disposal of Chlorinated Organic Residues. (n.d.).
• Safety Data Sheet for 1-methylcyclohexene. (2021, November 13).
• Formation and Destruction of Chlorinated Pollutants during Sewage Sludge Incineration. (2004, April 20). Environmental Science & Technology - ACS Publications.
• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
• Halogenated Organic Liquids - Standard Operating Procedure. (n.d.). Braun Research Group.
• Hazardous Waste: Guidelines and Regulations, Federal Register Notice. (n.d.). U.S. Environmental Protection Agency.
• SAFETY DATA SHEET for d-Limonene. (2025, November 6). Sigma-Aldrich.
• Chlorine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.

• Spill Kits and Spill Clean Up Procedures. (n.d.). Georgia Tech Environmental Health & Safety. Retrieved from [Link].

• Chlorine Safety. (n.d.). Texas Department of Insurance. Retrieved from [Link].

• Chlorine Handling and Safety. (n.d.). Safety Spotlight.
• Laboratory Chemical Spill Cleanup and Response Guide. (n.d.). The City University of New York (CUNY).
• SAFETY DATA SHEET for Cyclohexene. (2008, August 22). Aldrich.

• Chemical Spill Procedures. (n.d.). Princeton University Office of Environmental Health and Safety. Retrieved from [Link].

• Hazardous Waste. (2026, February 12). U.S. Environmental Protection Agency. Retrieved from [Link].

• Pamphlet 065 - Edition 4. (2001, November).

• Chlorine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link].

• SAFETY DATA SHEET for 1-Methyl-1-cyclohexene. (2009, September 22).

• Hazardous Liquid Water Treatment Solutions. (n.d.). Earthwise Environmental. Retrieved from [Link].

• Policies for Chlorinated Solvent Waste: An Exploratory Application of a Model of Chemical Life Cycles and Interactions. (n.d.). RAND Corporation.

• Guidance Manual for Disposal of Chlorinated Water. (n.d.). Vita-D-Chlor. Retrieved from [Link].

• What product would you expect from the reaction of 1-chloro-1-methylcyclohexane with KOH in ethanol? (2025, June 14). Filo.
• What will be the product if 1-(chloromethyl)-1-methylcyclohexane reacts with sodium hydroxide at 100°C? (2020, May 30). askIITians.

• 1-CHLORO-1-METHYLCYCLOHEXANE — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link].

• 1-(Chloromethyl)-1-methylcyclohexane. (n.d.). PubChem. Retrieved from [Link].

• Guidelines for Solvent Waste Recycling and Disposal. (2022, January 19).
• What will be the major product when 1-methylcyclohexane reacts with chlorine? (2023, September 11). Brainly.
• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. (n.d.). EPFL.

• Disposing of Chlorine: Pool and Cleaning Products. (2024, February 15). NEDT. Retrieved from [Link].

• In the radical chlorination of 1-methylcyclohexane. (2019, October 27). Chegg.com.

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Personal protective equipment for handling 1-(Chloromethyl)-1-methylcyclohexane

In drug development and advanced organic synthesis, 1-(Chloromethyl)-1-methylcyclohexane is a highly specialized building block used to introduce bulky, lipophilic cycloalkyl methyl moieties into lead compounds. While its unique structure offers significant pharmacological advantages, its physicochemical profile demands rigorous operational safety protocols.

This guide provides a self-validating, step-by-step framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this reagent. By understanding the mechanistic causality behind these safety measures, laboratory professionals can mitigate risks and ensure experimental integrity.

Physicochemical & Hazard Profile

Before initiating any protocol, personnel must review the quantitative data and inherent hazards of the reagent.

Property / Hazard Parameter	Data / Classification
Chemical Name	1-(Chloromethyl)-1-methylcyclohexane
CAS Number	939793-65-4
Molecular Formula	C₈H₁₅Cl
Molecular Weight	146.66 g/mol
Physical State	Liquid (at standard temperature and pressure)
Primary Hazard Classes	Flammable liquid, Skin/Eye Irritant, Specific Target Organ Toxicity (STOT)
Chemical Reactivity	Incompatible with strong oxidizing agents and active metals

Data sourced from the PubChem Compound Summary for CID 42614781 .

Mechanistic Insight: The "Neopentyl" Challenge

To understand the safety requirements, one must understand the molecule's reactivity. 1-(Chloromethyl)-1-methylcyclohexane features a primary chloride adjacent to a fully substituted, quaternary carbon center. This creates a neopentyl-type halide .

• Causality of Risk: Due to extreme steric hindrance, this molecule is highly resistant to standard bimolecular nucleophilic substitution (Sₙ2). Furthermore, unimolecular substitution (Sₙ1) is disfavored due to the instability of the primary carbocation intermediate.

• Operational Implication: To utilize this building block, chemists must often rely on radical-mediated pathways or the formation of highly reactive organometallic reagents (e.g., Grignard or organolithium formation) to achieve carbon-carbon bond formation. These forced reaction conditions—often requiring elevated temperatures, highly reactive metals (like magnesium or lithium), and strictly anhydrous environments—inherently elevate the operational risk of fire or thermal runaway, necessitating the strict PPE and handling protocols outlined below.

Personal Protective Equipment (PPE) Matrix & Causality

Standard laboratory PPE is insufficient for handling specialized halogenated organics. The following matrix details the required equipment and the scientific rationale behind each choice.

Hand Protection

• Protocol: For general transfer and splash protection, use double-gloved Nitrile (minimum 8 mil thickness). If heavy handling or spill cleanup is required, utilize Viton® (Fluorocarbon) or Silver Shield® (EVAL) gloves.

• Causality: Alkyl chlorides are non-polar halogenated solvents that rapidly permeate standard latex and thin aliphatic nitrile polymers. Fluorinated elastomers like Viton® provide superior chemical resistance by preventing solvent diffusion into the polymer matrix, ensuring the user's skin is protected from localized necrosis and systemic absorption .

Eye and Face Protection

• Protocol: Wear indirect-vented chemical splash goggles. If handling volumes exceeding 500 mL, a full face shield must be worn over the goggles.

• Causality: Corneal tissue is highly susceptible to damage from alkylating agents. Standard safety glasses lack peripheral sealing, allowing vapor ingress or lateral chemical splashes to reach the eye.

Respiratory & Engineering Controls

• Protocol: All operations must be conducted strictly inside a certified chemical fume hood with a verified face velocity of 80–120 feet per minute (fpm).

• Causality: Volatile alkyl halides can cause severe respiratory tract irritation and central nervous system depression. Maintaining proper engineering controls ensures that airborne concentrations remain well below permissible exposure limits, as mandated by OSHA standard 29 CFR 1910.1450 .

Body Protection

• Protocol: Wear a flame-resistant (FR) lab coat (e.g., Nomex®) and closed-toe, non-porous footwear.

• Causality: The compound and the solvents typically used alongside it (e.g., THF, diethyl ether) are highly combustible. In the event of a flash fire during organometallic reagent preparation, synthetic clothing (like polyester) can melt directly to the skin, causing severe thermal and chemical burns.

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a self-validating system where each step confirms the safety and readiness of the next.

Step 1: Environmental Preparation & Validation

• Verify Airflow: Check the fume hood monitor to ensure a continuous face velocity of 80–120 fpm. Do not proceed if the alarm is sounding or the monitor is blank.

• Purge Workspace: Remove all incompatible materials from the hood. Specifically, isolate the workspace from strong oxidizing agents and active metals (unless actively being used for the specific reaction) to prevent violent, unintended halogen-metal exchange reactions.

Step 2: Closed-System Reagent Transfer

• Secure the Reagent: Clamp the reagent bottle securely to a ring stand within the hood.

• Inert Purge: Insert a dry, inert-gas-purged (N₂ or Ar) needle through the septum of the reagent bottle to equalize pressure.

• Syringe Transfer: Use a gas-tight glass syringe to withdraw the required volume of 1-(Chloromethyl)-1-methylcyclohexane.

• Causality: Utilizing a closed-system transfer prevents the volatilization of the alkyl chloride into the hood environment and prevents ambient moisture from degrading the reagent or the subsequent moisture-sensitive reactions.

Step 3: Reaction Execution

• Controlled Addition: Introduce the reagent dropwise into the reaction vessel under a continuous flow of inert gas.

• Thermal Monitoring: Monitor the reaction flask for exothermic activity using an internal thermocouple. Because neopentyl halides require aggressive conditions to react, the onset of the reaction (e.g., Grignard initiation) can be sudden and highly exothermic.

Step 4: Decontamination and Equipment Shutdown

• Primary Rinse: Rinse all syringes, needles, and glassware first with a non-polar solvent (e.g., hexane) to dissolve residual alkyl chloride.

• Secondary Rinse: Follow with a polar aprotic solvent (e.g., acetone) to clear the non-polar solvent.

• Final Wash: Dispose of all rinsate in the designated halogenated waste container before washing the glassware with standard laboratory detergent and water.

Visualizing the Operational Workflow

The following diagram maps the standard operational flow, including emergency diversion pathways in the event of a spill or exothermic runaway.

Figure 1: Step-by-step operational workflow and emergency diversion for handling alkyl chlorides.

Emergency Response & Spill Containment

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with water for a minimum of 15 minutes at a safety shower. Causality: Alkyl chlorides penetrate the dermal layer rapidly; immediate mechanical flushing is required to prevent deep tissue irritation.

• Spill Cleanup: Do NOT use combustible materials (like standard paper towels) for large spills. Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Sweep the absorbed mixture using non-sparking tools to prevent ignition of the flammable vapors.

Waste Disposal Plan

Improper disposal of halogenated compounds poses severe environmental and facility risks. Follow this protocol strictly:

Step 1: Strict Segregation

Collect all unreacted 1-(Chloromethyl)-1-methylcyclohexane and solvent rinsates in a clearly labeled, high-density polyethylene (HDPE) container designated strictly for Halogenated Organic Waste .

Step 2: Compatibility Verification

Ensure the waste container does NOT contain non-halogenated flammable solvents (like pure acetone or ethanol) without prior safety officer approval.

• Causality: Mixing halogenated and non-halogenated waste complicates the commercial incineration process. Halogenated waste requires specialized thermal treatment and alkaline scrubbers to neutralize the highly toxic and corrosive hydrogen chloride (HCl) gas produced during combustion .

Step 3: Storage and Labeling

Seal the container with a vented cap to prevent pressure buildup from vaporizing solvents. Attach a hazardous waste tag detailing the exact percentage of the alkyl chloride and associated EPA waste codes (e.g., F002 equivalent for halogenated mixtures).

References

• PubChem Compound Summary for CID 42614781, 1-(Chloromethyl)-1-methylcyclohexane. National Center for Biotechnology Information.[Link]

• Rubber Chemical Resistance Chart, Rubber Compatibility Chart. Mykin Inc.[Link]

• 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration (OSHA).[Link]

• Hazardous Waste Management and Definition Guidelines. Environmental Protection Agency (EPA). [Link]